Unveiling UMM-766: A Technical Guide to a Novel Antiviral Agent
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of UMM-766, a novel nucleoside analog demonstrating significant potential as a broad-spectrum antivir...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of UMM-766, a novel nucleoside analog demonstrating significant potential as a broad-spectrum antiviral agent against orthopoxviruses. This document outlines its chemical identity, summarizes key efficacy data, details experimental methodologies, and illustrates its proposed mechanism of action.
Chemical Structure and Identity
UMM-766 is chemically identified as 7-fluoro-7-deaza-2′-C-methyladenosine.[1][2] It is a nucleoside analog that has shown potent antiviral activity against a range of orthopoxviruses.[1][3][4]
Efficacy and Antiviral Activity
UMM-766 has been identified as a potent inhibitor of orthopoxviruses through high-throughput screening of small molecules. Its efficacy has been demonstrated in both in vitro and in vivo models.
In Vitro Antiviral Activity
The 50% effective concentration (EC50) and selectivity index (SI) of UMM-766 were evaluated against several orthopoxviruses in different cell lines. The data highlights the compound's potent and selective antiviral properties.
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Vaccinia Virus (VACV)
MRC-5
<1
>30
>31.8
Vaccinia Virus (VACV)
RAW 264.7
<1
>30
>102.4
Rabbitpox Virus (RPXV)
MRC-5
4.15
>30
>7.2
Rabbitpox Virus (RPXV)
RAW 264.7
<1
>30
>110.3
Cowpox Virus (CPXV)
MRC-5
8.08
>30
>3.7
Cowpox Virus (CPXV)
RAW 264.7
2.17
>30
13.82
Data sourced from a study by Mudhasani et al. (2024).
In Vivo Efficacy
In a murine model of severe orthopoxvirus infection, oral administration of UMM-766 resulted in a dose-dependent increase in survival. Animals treated with a 7-day dosing regimen showed significantly reduced lung and nasal cavity lesions, along with markedly lower viral levels. The compound was well-tolerated at doses of 1, 3, and 10 mg/kg in BALB/c mice.
Experimental Protocols
The following outlines the key experimental methodologies employed in the characterization of UMM-766's antiviral activity.
High-Throughput Screening Assay
A high-content, image-based phenotypic assay was utilized to screen a library of proprietary small molecules from Merck for inhibitors of orthopoxviruses.
Cell Lines: MRC-5 (human lung fibroblast) and RAW 264.7 (mouse macrophage) cells were used.
Viruses: Western Reserve strain of Vaccinia virus (VACV), Brighton Red strain of Cowpox virus (CPXV), and the Utrecht strain of Rabbitpox virus (RPXV) were employed.
Procedure: Compounds were provided as 10-mM DMSO solutions. The assay identified molecules with favorable selective indices for further characterization.
In Vivo Murine Model
The post-exposure efficacy of UMM-766 was evaluated in a BALB/c mouse model.
Challenge: Mice were exposed to VACV via intranasal instillation.
Treatment: A 7-day oral dosing regimen of UMM-766 was initiated post-exposure.
Endpoints: Efficacy was determined by monitoring survival rates, changes in body weight, and viral lung burden. Histopathological examination of lung and nasal cavity tissues was also performed.
Proposed Mechanism of Action
UMM-766 is a nucleoside analog, and its mechanism of action is proposed to be the inhibition of viral DNA-dependent RNA polymerase (DdRp). This inhibition disrupts the synthesis of viral RNA, which is essential for viral replication.
Caption: Proposed mechanism of UMM-766 action.
Experimental Workflow
The discovery and initial evaluation of UMM-766 followed a structured workflow, from initial screening to in vivo validation.
Caption: UMM-766 discovery and evaluation workflow.
UMM-766: A Novel Nucleoside Inhibitor for Orthopoxvirus Infections
An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction The re-emergence of orthopoxvirus infections, most notably the global Mpox outbreak, has underscored the need for effective anti...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction
The re-emergence of orthopoxvirus infections, most notably the global Mpox outbreak, has underscored the need for effective antiviral therapeutics. While existing medical countermeasures approved for smallpox have been utilized, concerns regarding their efficacy and the potential for resistance highlight the urgency in developing novel antiviral agents. UMM-766, a proprietary small molecule developed by Merck, has emerged as a promising novel nucleoside inhibitor with potent and broad-spectrum activity against multiple orthopoxviruses.[1][2] This technical guide provides a comprehensive overview of UMM-766, including its mechanism of action, in vitro and in vivo efficacy, and detailed experimental protocols for its evaluation.
Chemical Identity: UMM-766 is chemically identified as 7-fluoro-7-deaza-2′-C-methyladenosine.[3]
Mechanism of Action
UMM-766 is a nucleoside analog that targets the orthopoxvirus DNA polymerase, an essential enzyme for viral replication.[1][4] Like other 2'-C-methylated nucleoside analogs, UMM-766 is believed to function as a non-obligate chain terminator.[5][6]
Following uptake into the host cell, UMM-766 is presumably phosphorylated by host cell kinases to its active triphosphate form. This active metabolite then competes with the natural nucleoside triphosphates for incorporation into the growing viral DNA chain by the viral DNA polymerase.[7][8]
The orthopoxvirus DNA polymerase is a holoenzyme composed of the catalytic subunit (E9 in Vaccinia virus), and a heterodimeric processivity factor consisting of the A20 and D4 proteins.[1][2] This complex is responsible for the processive synthesis of the viral genome.
Upon incorporation of the UMM-766 monophosphate into the viral DNA, the presence of the 2'-C-methyl group is thought to sterically hinder the proper alignment of the next incoming nucleotide. This prevents the formation of a new phosphodiester bond, thereby terminating the elongation of the DNA chain and halting viral replication.[5][6]
Caption: Proposed mechanism of action for UMM-766.
Data Presentation
In Vitro Efficacy and Cytotoxicity
UMM-766 has demonstrated potent antiviral activity against a range of orthopoxviruses in different cell lines. The 50% effective concentration (EC50), 50% cytotoxic concentration (CC50), and the resulting selectivity index (SI = CC50/EC50) are summarized below.[9]
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Vaccinia Virus (VACV)
RAW264.7
<1
>110
>110
Vaccinia Virus (VACV)
MRC-5
<1
>110
>110
Rabbitpox Virus (RPXV)
RAW264.7
<1
>110
>110
Rabbitpox Virus (RPXV)
MRC-5
3.7
>110
>29.7
Cowpox Virus (CPXV)
RAW264.7
2.17
>110
>50.7
Cowpox Virus (CPXV)
MRC-5
8.09
>30
>3.7
Data sourced from "Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease".[9]
In Vivo Efficacy in a Murine Model
The efficacy of orally administered UMM-766 was evaluated in a lethal BALB/c mouse model of Vaccinia Virus (VACV) infection.[9]
Treatment Group
Dose (mg/kg/day)
Survival Rate (%)
Median Survival (days)
Vehicle Control
0
0
8
UMM-766
1
10
8
UMM-766
3
30
8
UMM-766
10
80
-
Data from a severe disease model using 7-week-old mice challenged intranasally with 5.5 × 105 PFU of VACV. Treatment was administered orally for 7 days, starting 1 day post-infection.[9]
Experimental Protocols
Synthesis of UMM-766 (7-fluoro-7-deaza-2′-C-methyladenosine)
The synthesis of UMM-766 has been previously described in the literature (Eldrup AB, et al. 2004. J Med Chem 47:5284–5297). The general scheme for the synthesis of 7-deazapurine nucleoside analogs involves the coupling of a protected ribose or deoxyribose derivative with a 7-deazapurine base, followed by deprotection and any necessary modifications to the sugar or base moieties. For 7-fluoro-7-deaza-2'-C-methyladenosine, this would likely involve the use of a pre-fluorinated 7-deazapurine precursor and a 2'-C-methylated ribose derivative.
Note: The specific, detailed, step-by-step protocol for the synthesis of UMM-766 is proprietary and not publicly available in the provided search results. The referenced publication provides methods for similar compounds that would serve as a basis for its synthesis by those skilled in the art of nucleoside chemistry.
In Vitro Antiviral Activity Assay (High-Content Imaging)
The antiviral activity of UMM-766 was determined using a high-throughput, high-content image-based phenotypic assay.[9][10][11]
Objective: To quantify the inhibition of viral replication in cell culture by measuring the reduction in viral antigen-positive cells.
Materials:
Cells: MRC-5 (human lung fibroblast) and RAW264.7 (mouse macrophage) cells.
Viruses: Vaccinia Virus (VACV, Western Reserve strain), Rabbitpox Virus (RPXV, Utrecht strain), Cowpox Virus (CPXV, Brighton Red strain).
Assay Plates: 96-well or 384-well clear-bottom imaging plates.
Instrumentation: High-content imaging system.
Caption: Workflow for the high-content antiviral screening assay.
Procedure:
Cell Seeding: Seed MRC-5 or RAW264.7 cells into 96- or 384-well imaging plates at a density that will result in a sub-confluent monolayer at the time of analysis. Incubate for 24 hours.
Compound Addition: Prepare serial dilutions of UMM-766 in cell culture medium. Add the compound dilutions to the appropriate wells. Include wells for vehicle control (DMSO) and a positive control (e.g., ST-246).
Viral Infection: Infect the cells with the desired orthopoxvirus at a pre-determined multiplicity of infection (MOI) to achieve approximately 60-90% infection in the vehicle control wells.
Incubation: Incubate the plates for a period that allows for robust viral antigen expression (e.g., 22-24 hours).
Immunofluorescence Staining:
Fix the cells with 4% paraformaldehyde.
Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).
Block non-specific antibody binding with a blocking buffer (e.g., 5% BSA in PBS).
Incubate with the primary anti-vaccinia virus antibody.
Wash the cells, then incubate with a fluorescently-labeled secondary antibody and a nuclear counterstain like DAPI.
Image Acquisition and Analysis:
Acquire images of the wells using an automated high-content imaging system.
Use image analysis software to identify all cells (based on nuclear and/or cellular staining) and infected cells (based on the viral antigen fluorescence).
Calculate the percentage of infected cells for each compound concentration.
Data Analysis: Plot the percentage of infection against the compound concentration and use a non-linear regression model to determine the EC50 value.
Cytotoxicity Assay
Objective: To determine the concentration of UMM-766 that reduces cell viability by 50% (CC50).
Procedure: This assay is run in parallel with the antiviral assay but on uninfected cells. Cell viability can be assessed using various methods, such as MTS or resazurin-based assays, which measure metabolic activity. The procedure is similar to the antiviral assay, but without the virus infection step.
In Vivo Efficacy Study (Murine Intranasal Challenge Model)
Objective: To evaluate the in vivo efficacy of UMM-766 in protecting mice from a lethal orthopoxvirus challenge.[9][12][13]
Materials:
Animals: 6- to 11-week-old female BALB/c mice.
Virus: Vaccinia Virus (VACV), Western Reserve strain (e.g., 5.5 × 105 PFU per mouse).
Compound: UMM-766 formulated for oral gavage (e.g., in saline or PBS).
Administration Equipment: Micropipette for intranasal inoculation, oral gavage needles.
Caption: Timeline for the in vivo efficacy study.
Procedure:
Acclimatization: Acclimate mice to the facility for at least one week before the experiment.
Drug Tolerability Study (Preliminary): Before the efficacy study, administer different doses of UMM-766 (e.g., 1, 3, and 10 mg/kg) orally to a small group of mice for 7 days to ensure the doses are well-tolerated.
Intranasal Challenge (Day 0):
Anesthetize mice using a consistent method (e.g., isoflurane inhalation).
While anesthetized, hold the mouse in a supine position.
Administer a lethal dose of VACV (e.g., 5.5 × 105 PFU) in a small volume (e.g., 10-20 µL) into the nares using a micropipette, allowing the mouse to inhale the inoculum.
Treatment (Days 1-7):
Beginning 24 hours after infection, administer UMM-766 or vehicle control orally once daily for 7 days.
For oral gavage, restrain the mouse firmly, insert the gavage needle gently into the esophagus, and administer the compound slowly.
Monitoring (Daily until Day 21):
Record survival daily.
Measure the body weight of each mouse daily.
Observe for clinical signs of disease (e.g., ruffled fur, hunched posture, lethargy).
Endpoints:
The primary endpoint is survival at Day 21 post-infection.
For mechanistic studies, a subset of animals may be euthanized at an earlier time point (e.g., Day 6) to collect tissues (lungs, nasal cavity) for virological (plaque assay or qPCR) and pathological (histopathology, immunohistochemistry) analysis.
Conclusion
UMM-766 is a promising novel nucleoside inhibitor with potent in vitro and in vivo activity against a broad range of orthopoxviruses. Its mechanism of action, targeting the viral DNA polymerase, is well-established for this class of compounds. The data presented in this guide demonstrate its potential as a therapeutic agent for the treatment of orthopoxvirus infections. Further preclinical and clinical development is warranted to fully elucidate its safety and efficacy profile in humans.
Antiviral Spectrum of UMM-766 on Poxviruses: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The emergence of zoonotic orthopoxviruses, such as the mpox virus, underscores the urgent need for effective and broadly active antiviral therapeut...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The emergence of zoonotic orthopoxviruses, such as the mpox virus, underscores the urgent need for effective and broadly active antiviral therapeutics.[1][2][3] UMM-766, a novel nucleoside analog, has demonstrated potent and broad-spectrum antiviral activity against several members of the orthopoxvirus genus.[1][2][4] This technical guide provides an in-depth overview of the antiviral spectrum of UMM-766, detailing its efficacy, experimental protocols used for its characterization, and its hypothesized mechanism of action. The information presented is collated from a key study that identified and characterized this promising antiviral candidate.
Introduction
UMM-766, chemically identified as 7-fluoro-7-deaza-2′-C-methyladenosine, is an orally bioavailable nucleoside inhibitor.[4][5] It was identified from a high-throughput screening of a proprietary small molecule library from Merck.[1][2][4] The compound has shown significant potential as a medical countermeasure against orthopoxviruses, a genus that includes variola virus (the causative agent of smallpox), vaccinia virus, cowpox virus, and mpox virus.[1][2] The current landscape of approved treatments for orthopoxvirus infections is limited, and the potential for antiviral resistance necessitates the development of new therapeutics with novel mechanisms of action.[1][2][3]
In Vitro Antiviral Activity
UMM-766 has demonstrated potent inhibition of multiple orthopoxviruses in cell-based assays. The antiviral activity was evaluated in different cell lines, and the compound exhibited favorable selective indices, indicating a good therapeutic window.
Quantitative Data Summary
The following table summarizes the in vitro efficacy and cytotoxicity of UMM-766 against various orthopoxviruses.
Virus
Cell Line
EC₅₀ (µM)
CC₅₀ (µM)
Selective Index (SI)
Vaccinia Virus (VACV)
Vero 76
<1
>110
>110
Vaccinia Virus (VACV)
RAW264.7
<1
>110
>110
Rabbitpox Virus (RPXV)
RAW264.7
<1
>3.7
>3.7
Cowpox Virus (CPXV)
Vero 76
Not specified
Not specified
Favorable
Cowpox Virus (CPXV)
RAW264.7
Not specified
Favorable
Favorable
Data extracted from a study by Mudhasani et al.[4]
EC₅₀ (50% effective concentration) is the concentration of the drug that inhibits viral replication by 50%.
CC₅₀ (50% cytotoxic concentration) is the concentration of the drug that causes a 50% reduction in cell viability.
Selective Index (SI) is the ratio of CC₅₀ to EC₅₀, indicating the selectivity of the drug for the virus over the host cell.
In Vivo Efficacy
The antiviral efficacy of UMM-766 was evaluated in a murine model of severe orthopoxvirus infection.
Study Design and Results
BALB/c mice were infected intranasally with a lethal dose of vaccinia virus.[2][6] A 7-day oral dosing regimen of UMM-766 was initiated one day post-infection.[2][4] The study demonstrated a dose-dependent increase in survival in the treated groups.[1][2] Animals treated with 10 mg/kg of UMM-766 showed significantly reduced lung and nasal cavity lesions, as well as markedly lower viral loads compared to the vehicle control group.[1][2][4]
Experimental Protocols
The following sections detail the methodologies employed in the characterization of UMM-766's antiviral activity.
High-Throughput Screening Assay
A high-throughput, high-content image-based phenotypic assay was used to screen the Merck proprietary small molecule library for inhibitors of orthopoxviruses.[2][4]
The Discovery of UMM-766: A Technical Guide to a Novel Orthopoxvirus Inhibitor Identified Through Small Molecule Screening
For Researchers, Scientists, and Drug Development Professionals Introduction The re-emergence of orthopoxviruses, such as the virus that causes Mpox, has underscored the urgent need for novel antiviral therapeutics.[1][2...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The re-emergence of orthopoxviruses, such as the virus that causes Mpox, has underscored the urgent need for novel antiviral therapeutics.[1][2] While some medical countermeasures exist, the potential for drug resistance and the desire for improved safety and efficacy profiles drive the continued search for new small molecule inhibitors.[3] This technical guide details the discovery and preclinical characterization of UMM-766, a promising nucleoside analog identified from a proprietary small molecule library. UMM-766 has demonstrated potent and broad-spectrum activity against a range of orthopoxviruses, offering a potential new tool in the fight against these significant pathogens.[1][3]
Data Presentation
The following tables summarize the key quantitative data obtained during the preclinical evaluation of UMM-766.
Table 1: In Vitro Antiviral Activity of UMM-766
Virus
Cell Line
EC50 (µM)
Selectivity Index (SI)
Vaccinia Virus (VACV)
MRC-5
<1
>3.7 to >110
Vaccinia Virus (VACV)
RAW264.7
<1
>3.7 to >110
Rabbitpox Virus (RPXV)
RAW264.7
<1
>3.7 to >110
Cowpox Virus (CPXV)
MRC-5
8.09
>3.7 to >110
Cowpox Virus (CPXV)
RAW264.7
2.17
>3.7 to >110
EC50 (50% effective concentration) is the concentration of the drug that inhibits 50% of viral activity. The Selectivity Index (SI) is a ratio of the 50% cytotoxic concentration (CC50) to the EC50, indicating the therapeutic window of the compound.[3]
Table 2: In Vivo Efficacy of UMM-766 in a Murine Model of Vaccinia Virus Infection [1]
Treatment Group (Oral Gavage)
Survival Rate (%)
Vehicle Control
0
1 mg/kg UMM-766
10
3 mg/kg UMM-766
30
10 mg/kg UMM-766
100
Survival rates were recorded at the end of a 21-day observation period following intranasal challenge with a lethal dose of Vaccinia virus in BALB/c mice.[1]
Table 3: Pharmacokinetic Parameters of UMM-766 in Mice
Parameter
Value
Clearance (Cl)
154.5 mL/min/kg
Half-life (t1/2)
2.9 hours
Oral Bioavailability (%F)
48.8%
Plasma Protein Binding
15.6%
Pharmacokinetic parameters were determined in C57BL/6 mice.
This assay was designed to identify compounds that inhibit orthopoxvirus replication in a high-throughput format.[1][3]
Cell Plating: MRC-5 or RAW264.7 cells were seeded into 384-well plates and incubated to form a near-confluent monolayer.[3]
Compound Addition: The Merck proprietary small molecule library was screened. Compounds were added to the wells at a desired concentration.[3]
Virus Infection: Cells were infected with Vaccinia virus (VACV) at a pre-determined multiplicity of infection (MOI) to achieve greater than 60% infection in control wells.[3]
Incubation: Plates were incubated for a set period to allow for viral replication.
Immunofluorescence Staining: Cells were fixed and stained with a primary antibody specific for a viral protein, followed by a fluorescently labeled secondary antibody. Nuclei were counterstained with a fluorescent dye.[4]
Image Acquisition: Plates were imaged using a high-content imaging system.[4]
Image Analysis: Custom image analysis algorithms were used to quantify the number of infected cells (fluorescently labeled for the viral protein) and the total number of cells (from the nuclear stain). The percentage of infected cells was calculated for each well.[3]
Hit Identification: Compounds that significantly reduced the percentage of infected cells compared to vehicle controls were identified as "hits."[3]
Cytotoxicity Assay
This assay was performed in parallel with the primary antiviral screen to determine the toxicity of the compounds on the host cells.[5]
Cell Plating: MRC-5 or RAW264.7 cells were seeded into 384-well plates, identical to the antiviral screening plates.[5]
Compound Addition: The same library of small molecules was added to the wells at the same concentrations as in the antiviral screen.[5]
Incubation: Plates were incubated for the same duration as the antiviral assay, but without the addition of any virus.[5]
Viability Assessment: Cell viability was assessed using a commercially available assay, such as one based on the reduction of a tetrazolium salt (e.g., MTT or MTS) to a colored formazan (B1609692) product by metabolically active cells.[5]
Data Analysis: The absorbance was read using a plate reader, and the 50% cytotoxic concentration (CC50) was calculated for each compound. This is the concentration at which a 50% reduction in cell viability is observed compared to untreated controls.[5]
In Vivo Murine Model of Orthopoxvirus Infection
A lethal intranasal challenge model in BALB/c mice was used to evaluate the in vivo efficacy of UMM-766.[1][3]
Animals: Six- to eleven-week-old male and female BALB/c mice were used for the study.[3]
Virus Challenge: Mice were anesthetized with isoflurane (B1672236) and intranasally challenged with a target dose of 5.5 × 10^5 plaque-forming units (PFU) of the Western Reserve strain of Vaccinia virus (VACV).[3]
Drug Administration: UMM-766 was administered by oral gavage at doses of 1, 3, or 10 mg/kg once daily for 7 days, starting on day 1 post-infection. A vehicle control group received a placebo.[3]
Monitoring: Animals were monitored daily for 21 days for signs of disease, body weight changes, and survival.[3]
Pathology: On day 6 post-infection, a subset of mice from each group was euthanized, and tissues were collected for histopathological analysis to assess tissue damage and viral load.[3]
An In-depth Technical Guide to UMM-776 (7-fluoro-7-deaza-2′-C-methyladenosine): A Broad-Spectrum Antiviral Nucleoside Analog
For Researchers, Scientists, and Drug Development Professionals Abstract UMM-766, also known as 7-fluoro-7-deaza-2′-C-methyladenosine, is a novel nucleoside analog demonstrating potent and broad-spectrum antiviral activi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
UMM-766, also known as 7-fluoro-7-deaza-2′-C-methyladenosine, is a novel nucleoside analog demonstrating potent and broad-spectrum antiviral activity against a range of clinically significant viruses. This technical guide provides a comprehensive overview of the core properties of UMM-766, including its mechanism of action, in vitro and in vivo efficacy, pharmacokinetic profile, and detailed experimental methodologies. The information presented herein is intended to support further research and development of UMM-766 as a potential therapeutic agent for various viral infections.
Introduction
The emergence and re-emergence of viral diseases pose a significant and ongoing threat to global public health. The need for broad-spectrum antiviral agents is paramount in responding to both existing and future viral outbreaks. UMM-766 is a promising small molecule inhibitor that has shown remarkable efficacy against diverse virus families, including Orthopoxviridae, Flaviviridae, and Coronaviridae. Its oral bioavailability and favorable safety profile in preclinical studies further underscore its potential as a valuable addition to the antiviral armamentarium.
UMM-766 is a nucleoside analog that acts as a direct-acting antiviral agent by inhibiting viral RNA synthesis. As a prodrug, it is metabolized within the host cell to its active triphosphate form. This active metabolite then competes with the natural nucleoside triphosphate for incorporation into the nascent viral RNA chain by the viral RNA-dependent RNA polymerase (RdRp).
The incorporation of the UMM-766 triphosphate into the growing RNA strand leads to chain termination, effectively halting viral replication. The 2'-C-methyl group on the ribose sugar sterically hinders the formation of the subsequent phosphodiester bond, preventing further elongation of the RNA chain. The 7-fluoro-7-deaza modification of the adenosine (B11128) base enhances the compound's potency and metabolic stability.[5]
Caption: Intracellular activation and mechanism of action of UMM-766.
In Vitro Antiviral Activity
UMM-766 has demonstrated potent in vitro activity against a wide range of viruses. The following tables summarize its efficacy in various cell lines and against different viral pathogens.
Orthopoxviruses
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Reference
Vaccinia Virus (VACV)
MRC-5
<1
>300
>300
Vaccinia Virus (VACV)
RAW 264.7
<1
>300
>300
Rabbitpox Virus (RPXV)
MRC-5
Not Reported
>300
Not Reported
Cowpox Virus (CPXV)
RAW 264.7
2.17
>300
>138
Cowpox Virus (CPXV)
MRC-5
8.09
>300
>37
Flaviviruses
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Reference
Yellow Fever Virus (YFV-17D)
Huh-7
0.9 ± 0.6
>100
>111
Yellow Fever Virus (YFV-DakH1279)
Not Reported
2.4
Not Reported
Not Reported
Zika Virus (ZIKV)
Primary Mouse Neuronal Cells
Not Reported
Not Reported
Not Reported
Zika Virus (ZIKV)
Human Neural Stem Cells
Not Reported
Not Reported
Not Reported
Dengue Virus (DENV)
Not Reported
Potent Activity
Not Reported
Not Reported
West Nile Virus (WNV)
Not Reported
Potent Activity
Not Reported
Not Reported
Coronaviruses
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Reference
SARS-CoV-2
Not Specified
8.2
51.0
6.2
Not Found
Murine Hepatitis Virus (MHV-3)
Not Specified
Effective
Not Reported
Not Reported
Not Found
Murine Hepatitis Virus (MHV-A59)
Not Specified
Effective
Not Reported
Not Reported
Not Found
In Vivo Efficacy
The antiviral efficacy of UMM-766 has been evaluated in several murine models of viral infection, demonstrating significant protection against disease and mortality.
Orthopoxvirus Murine Model
In a lethal intranasal challenge model with Vaccinia virus (VACV) in BALB/c mice, orally administered UMM-766 provided significant protection.
Dose (mg/kg/day)
Survival Rate
Key Findings
Reference
10
100%
Complete protection from lethality, reduced lung and nasal cavity lesions, markedly lower viral levels.
3
30%
Significant increase in survival compared to vehicle control.
1
10%
Minimal survival benefit.
Flavivirus Murine Models
UMM-766 (also referred to as DFMA in some studies) has shown efficacy in mouse models of Zika virus and Yellow Fever virus infection.
Zika Virus: Prophylactic and early therapeutic administration of UMM-766 in a ZIKV mouse model prevented lethality, reduced viral loads, and mitigated neuroinflammation.
Yellow Fever Virus: In A129 and AG129 mouse models, UMM-766 significantly reduced virus replication in the liver and markers of liver damage.
Coronavirus Murine Models
UMM-766 demonstrated antiviral activity in murine models of coronavirus infection, including those for SARS-CoV-2 and Murine Hepatitis Virus (MHV). Treatment resulted in reduced viral loads in the lungs and mitigation of inflammatory responses.
Pharmacokinetics
Pharmacokinetic studies have been conducted in mice, rats, and dogs, indicating that UMM-766 is orally bioavailable.
Orally bioavailable. A dose of 10 mg/kg was the highest tolerable dose.
Dog
A dose of 10 mg/kg was the highest tolerable dose.
Experimental Protocols
Synthesis of UMM-766
The synthesis of 7-fluoro-7-deaza-2′-C-methyladenosine has been described by Eldrup et al. in the Journal of Medicinal Chemistry (2004), 47(21), 5284-5297. A detailed, step-by-step protocol is not publicly available in the reviewed literature. The general approach involves the synthesis of the 7-deazapurine base and subsequent glycosylation with a protected 2'-C-methylribose derivative.
Caption: General workflow for the synthesis of UMM-766.
In Vitro Antiviral Assays
This assay is used for screening and determining the EC50 of antiviral compounds.
Cell Plating: Seed host cells (e.g., MRC-5, RAW 264.7) in 96-well plates and incubate overnight.
Compound Preparation: Prepare serial dilutions of UMM-766 in culture medium.
Infection and Treatment: Infect cells with the desired orthopoxvirus at a pre-determined multiplicity of infection (MOI). Immediately after infection, add the compound dilutions to the cells.
Incubation: Incubate the plates for an optimal infection time (e.g., 24-48 hours).
Fixation and Staining: Fix the cells with 10% formalin. Permeabilize the cells and stain for viral antigens using a specific primary antibody and a fluorescently labeled secondary antibody. Stain cell nuclei with Hoechst dye.
Imaging and Analysis: Acquire images using a high-content imaging system. The number of infected cells (expressing viral antigen) is quantified relative to the total number of cells (nuclei count) to determine the percentage of infection.
Data Analysis: Calculate the EC50 value by plotting the percentage of infection against the compound concentration and fitting the data to a dose-response curve.
Caption: Workflow for the high-content imaging-based antiviral assay.
This assay is used to determine the concentration of the compound that is toxic to the host cells (CC50).
Cell Plating: Seed host cells in a 96-well plate at a suitable density.
Compound Treatment: Add serial dilutions of UMM-766 to the cells and incubate for the same duration as the antiviral assay.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the CC50 value by plotting cell viability (as a percentage of the untreated control) against the compound concentration.
In Vivo Efficacy Murine Model (Orthopoxvirus)
This protocol outlines the in vivo evaluation of UMM-766 against a lethal orthopoxvirus challenge.
Animal Model: Use BALB/c mice of a specific age (e.g., 7-11 weeks old).
Virus Challenge: Anesthetize the mice and infect them via intranasal instillation with a lethal dose of Vaccinia virus (e.g., 5.5 × 10^5 PFU).
Treatment: Begin treatment one day post-infection. Administer UMM-766 orally (e.g., via gavage) once daily for 7 days at various doses (e.g., 1, 3, and 10 mg/kg). Include a vehicle control group.
Monitoring: Monitor the mice daily for 21 days for weight loss, signs of disease, and survival.
Endpoint Analysis: At the end of the study or at specific time points, tissues (e.g., lungs, nasal cavity) can be collected for viral load determination (by plaque assay or qPCR) and histopathological analysis.
Data Analysis: Compare the survival curves, weight changes, viral titers, and pathology scores between the treated and control groups to determine the efficacy of UMM-766.
Conclusion
UMM-766 (7-fluoro-7-deaza-2′-C-methyladenosine) is a promising broad-spectrum antiviral candidate with potent activity against orthopoxviruses, flaviviruses, and coronaviruses. Its mechanism of action as a viral RNA polymerase inhibitor, coupled with its oral bioavailability and in vivo efficacy in animal models, makes it a strong candidate for further development as a therapeutic for a variety of human viral diseases. The data and protocols presented in this technical guide provide a solid foundation for researchers and drug development professionals to advance the investigation of this important antiviral compound.
UMM-766: A Potent Nucleoside Analog Against Vaccinia Virus
An In-Depth Technical Review of Preclinical Antiviral Activity For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the antiviral activity of UMM-766,...
Author: BenchChem Technical Support Team. Date: December 2025
An In-Depth Technical Review of Preclinical Antiviral Activity
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the antiviral activity of UMM-766, a novel nucleoside analog, against vaccinia virus (VACV). UMM-766 has demonstrated significant potential as a broad-spectrum inhibitor of orthopoxviruses, a genus of double-stranded DNA viruses that includes the causative agents of smallpox (variola virus) and mpox. This document summarizes key quantitative data, details experimental methodologies from preclinical studies, and illustrates the proposed mechanism of action.
Quantitative Assessment of Antiviral Efficacy
UMM-766, chemically identified as 7-fluoro-7-deaza-2′-C-methyladenosine, has shown potent in vitro activity against the Western Reserve strain of vaccinia virus.[1][2] Its efficacy has been evaluated in multiple cell lines, demonstrating broad applicability.
Table 1: In Vitro Antiviral Activity of UMM-766 Against Vaccinia Virus
Parameter
Cell Line
Value (µM)
Selective Index (SI)
EC50
Vero 76
< 1
>3.7 to >110
EC50
RAW264.7
< 1
Not Reported
EC50
MRC-5
> 1 (less active)
Not Reported
EC50 (50% effective concentration) is the concentration of the drug that inhibits 50% of viral activity.
The Selective Index (SI) is the ratio of the 50% cytotoxic concentration (CC50) to the EC50, indicating the therapeutic window of a compound.
In addition to its in vitro potency, UMM-766 has demonstrated significant in vivo efficacy in a murine model of severe orthopoxvirus infection.[1][3] Oral administration of UMM-766 resulted in a dose-dependent increase in the survival of BALB/c mice intranasally challenged with vaccinia virus.[1][3] Treated animals exhibited markedly reduced viral loads and a significant reduction in lesions within the lungs and nasal cavity.[1][3]
Proposed Mechanism of Action
UMM-766 is a nucleoside analog, and its mechanism of action is believed to be the inhibition of the viral DNA-dependent RNA polymerase.[2] This proposed mechanism is based on its previously established activity against the hepatitis C virus (HCV) NS5B protein, an RNA-dependent RNA polymerase, where it acts as a chain terminator during RNA replication.[4] In the context of vaccinia virus, which replicates in the cytoplasm, UMM-766 is likely converted to its triphosphate form by host cell kinases. This active metabolite then competes with the natural nucleotide for incorporation into the nascent viral RNA strand by the viral RNA polymerase. The incorporation of the UMM-766 analog leads to the termination of RNA chain elongation, thereby halting viral gene expression and subsequent replication.
Proposed mechanism of action for UMM-766 against vaccinia virus.
Experimental Protocols
The following sections detail the methodologies employed in the preclinical evaluation of UMM-766.
In Vitro Antiviral Activity Assay
A high-throughput, high-content image-based phenotypic assay was utilized to determine the antiviral efficacy of UMM-766.
Workflow:
Workflow for the in vitro antiviral activity assay.
Detailed Steps:
Cell Preparation: Host cells (Vero 76 or RAW264.7) were seeded into 96-well microplates and cultured to confluence.
Compound Preparation and Addition: UMM-766 was serially diluted in an appropriate solvent (e.g., DMSO) and added to the cell monolayers.
Viral Infection: Cells were infected with the Western Reserve strain of vaccinia virus at a predetermined multiplicity of infection (MOI).
Incubation: The plates were incubated for a period sufficient to allow for multiple rounds of viral replication and the development of cytopathic effects in control wells.
Immunofluorescence Staining: Following incubation, cells were fixed and permeabilized. A primary antibody specific for a vaccinia virus antigen was added, followed by a fluorescently labeled secondary antibody. Cell nuclei were counterstained with a fluorescent dye (e.g., DAPI).
Imaging and Analysis: The plates were imaged using a high-content imaging system. Automated image analysis was performed to quantify the number of infected cells (positive for viral antigen) relative to the total number of cells (nuclei count).
EC50 Determination: The percentage of infection inhibition was calculated for each compound concentration relative to virus-only controls. The EC50 value was determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.
Cytotoxicity Assay
The cytotoxicity of UMM-766 was assessed in parallel with the antiviral assays to determine the compound's therapeutic window.
Workflow:
Workflow for the cytotoxicity assay.
Detailed Steps:
Cell Preparation: Host cells were seeded in 96-well plates as described for the antiviral assay.
Compound Addition: Serial dilutions of UMM-766 were added to uninfected cells.
Incubation: The plates were incubated for the same duration as the antiviral assay.
Cell Viability Measurement: A cell viability reagent (e.g., CellTiter-Glo®, which measures ATP levels) was added to the wells.
Signal Quantification: The resulting signal (e.g., luminescence) was measured using a plate reader.
CC50 Determination: The percentage of cell viability was calculated for each compound concentration relative to vehicle-treated control cells. The CC50 value was determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.
In Vivo Efficacy in a Murine Model
The in vivo efficacy of UMM-766 was evaluated in a lethal intranasal challenge model using BALB/c mice.
Experimental Design:
Animal Model: 7-week-old female BALB/c mice.
Virus Challenge: Intranasal inoculation with 5 x 105 plaque-forming units (PFU) of the Western Reserve strain of vaccinia virus.
Treatment: Oral gavage with UMM-766 at various doses (e.g., 1, 3, and 10 mg/kg/day) or a vehicle control.
Dosing Regimen: Treatment was initiated 24 hours post-infection and continued for 7 consecutive days.
Endpoints: Survival, body weight changes, and viral load in tissues (lungs and nasal cavity) were monitored. Histopathological analysis of tissues was also performed.
Conclusion
UMM-766 is a promising antiviral candidate against vaccinia virus and other orthopoxviruses. Its potent in vitro activity, favorable in vivo efficacy in a relevant animal model, and a well-supported mechanism of action as a viral DNA-dependent RNA polymerase inhibitor warrant further investigation and development. The data presented in this technical guide provide a solid foundation for researchers and drug development professionals to understand the preclinical profile of UMM-766. Further studies are needed to fully elucidate its clinical potential.
Potential Therapeutic Targets of UMM-766: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the potential therapeutic targets of UMM-766, a novel antiviral compound. The information is collated...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the potential therapeutic targets of UMM-766, a novel antiviral compound. The information is collated from available scientific literature and is intended to support further research and development efforts.
Core Compound Information
UMM-766 is identified as 7-fluoro-7-deaza-2'-C-methyladenosine, an orally available nucleoside analog.[1][2] Its primary therapeutic potential, as established in the literature, lies in its potent, broad-spectrum antiviral activity against various members of the orthopoxvirus family.[3][4][5]
Putative Therapeutic Target and Mechanism of Action
The primary therapeutic target of UMM-766 is hypothesized to be an essential viral enzyme involved in the replication of orthopoxviruses, most likely the viral DNA polymerase. This is inferred from its classification as a nucleoside analog and its previously reported activity against the HCV RNA polymerase NS5B, where it acts as a chain terminator. While the specific mechanism against orthopoxviruses is yet to be definitively elucidated, it is proposed that UMM-766 is incorporated into the nascent viral DNA chain, leading to premature termination of replication.
The initial screening that led to the discovery of UMM-766 included compounds targeting essential orthopoxvirus enzymes, such as nucleoside polymerase inhibitors.
Quantitative Data Summary
The following table summarizes the available quantitative data on the antiviral activity of UMM-766.
Virus
Cell Line
EC50 (µM)
Selective Index (SI)
Reference
Vaccinia Virus (VACV)
Not specified
<1
>3.7 to >110
Rabbitpox Virus (RPXV)
RAW264.7
<1
Not specified
Experimental Protocols
High-Throughput Screening for Antiviral Activity
A high-throughput, high-content image-based phenotypic assay was utilized for the initial screening of a proprietary small molecule library from Merck.
Methodology:
Cell Plating: Host cells susceptible to orthopoxvirus infection were plated in multi-well plates.
Compound Addition: The small molecule library compounds, including UMM-766, were added to the wells at a concentration of 10-mM in DMSO.
Viral Infection: The cells were then infected with a specific strain of orthopoxvirus (e.g., Vaccinia Virus - Western Reserve strain).
Incubation: The plates were incubated to allow for viral replication and spread.
Staining: Following incubation, the cells were fixed and stained with dyes to visualize cellular and viral components.
Imaging and Analysis: High-content imaging systems were used to capture images of the wells. Image analysis software was then employed to quantify parameters indicative of viral infection, such as the number of infected cells or the presence of viral factories.
Hit Identification: Compounds that demonstrated a significant reduction in viral infection with minimal cytotoxicity were identified as hits. UMM-766 was selected from these hits for further characterization due to its favorable activity profile and selective index.
In Vivo Efficacy in a Murine Model of Orthopoxvirus Infection
The protective efficacy of orally delivered UMM-766 was assessed in a BALB/c mouse model of intranasal vaccinia virus (VACV) challenge.
Methodology:
Animal Model: BALB/c mice were used for the study. To modulate disease severity, different age groups were utilized (e.g., 7-week-old for a more severe model and 11-week-old for a sublethal model).
Viral Challenge: Mice were challenged with a target dose of 5.5 × 10^5 PFU of VACV via the intranasal route.
Treatment: One day post-exposure, mice were orally treated with UMM-766 at doses of 1, 3, and 10 mg/kg, or with a vehicle control (PBS), once daily for 7 days.
Monitoring: Animals were monitored for 21 days for survival, weight changes, and clinical signs of disease.
Endpoint Analysis: On day 6 post-infection, a subset of animals from each group was euthanized for histopathological evaluation of tissues, particularly the lungs and nasal cavity. Viral loads in the tissues were also quantified.
Visualizations
Proposed Mechanism of Action of UMM-766
Caption: Proposed mechanism of UMM-766 inhibiting orthopoxvirus replication.
Experimental Workflow for In Vivo Efficacy Testing
Caption: Workflow for evaluating the in vivo efficacy of UMM-766.
Discovery of the Broad-Spectrum Antiviral Agent UMM-766: A Technical Whitepaper
For Immediate Release A deep dive into the discovery, mechanism, and preclinical evaluation of UMM-766, a novel nucleoside analog demonstrating potent and broad-spectrum activity against orthopoxviruses. This document pr...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
A deep dive into the discovery, mechanism, and preclinical evaluation of UMM-766, a novel nucleoside analog demonstrating potent and broad-spectrum activity against orthopoxviruses. This document provides researchers, scientists, and drug development professionals with a comprehensive technical guide on the core findings and methodologies related to the promising antiviral candidate, UMM-766.
Executive Summary
In the ongoing effort to develop effective medical countermeasures against emerging viral threats, a novel nucleoside inhibitor, UMM-766, has been identified as a potent broad-spectrum antiviral agent with significant activity against multiple orthopoxviruses.[1][2] Discovered through a high-throughput screening of a proprietary small molecule library from Merck, UMM-766 has demonstrated promising efficacy in both in vitro and in vivo models of orthopoxvirus infection.[1][2][3] This whitepaper details the discovery, in vitro and in vivo antiviral activity, and the experimental protocols utilized in the characterization of UMM-766.
Introduction
The re-emergence of orthopoxviruses, such as the virus that causes Mpox, underscores the urgent need for novel broad-spectrum antiviral therapies.[1][2][3] UMM-766, chemically identified as 7-fluoro-7-deaza-2′-C-methyladenosine, is a nucleoside analog that has shown potent inhibitory effects on the replication of various orthopoxviruses.[2][4] Its oral bioavailability and efficacy in a murine model of severe orthopoxvirus infection position it as a promising candidate for further development.[1][2][3]
Discovery and In Vitro Antiviral Activity
UMM-766 was identified from a screening of Merck's proprietary small molecule library using a high-content image-based phenotypic assay.[2] The compound exhibited potent and broad-spectrum antiviral activity against several members of the poxvirus family.[2]
Data Presentation: In Vitro Antiviral Activity of UMM-766
The following table summarizes the 50% effective concentration (EC50), 50% cytotoxic concentration (CC50), and selectivity index (SI) of UMM-766 against various orthopoxviruses in different cell lines.
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI = CC50/EC50)
Vaccinia Virus (VACV)
RAW264.7
<1
>110
>110
Vaccinia Virus (VACV)
MRC-5
<1
>3.7
>3.7
Rabbitpox Virus (RPXV)
RAW264.7
<1
>110
>110
Cowpox Virus (CPXV)
RAW264.7
8.09
>110
>13.6
Cowpox Virus (CPXV)
MRC-5
2.17
>3.7
>1.7
Data extracted from "Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease".[4]
In Vivo Efficacy in a Murine Orthopoxvirus Model
The protective efficacy of orally administered UMM-766 was evaluated in a murine model of severe orthopoxvirus infection.[1][2][3] A 7-day dosing regimen resulted in a dose-dependent increase in survival, with the 10 mg/kg dosing group showing significantly reduced lesions in the lung and nasal cavity and markedly lower viral levels.[1]
Data Presentation: In Vivo Efficacy of UMM-766 in a Lethal Vaccinia Virus Challenge Model
Treatment Group
Dose
Percent Survival
Vehicle Control
-
0%
UMM-766
1 mg/kg
10%
UMM-766
3 mg/kg
30%
UMM-766
10 mg/kg
90%
Data extracted from "Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease".[4]
Proposed Mechanism of Action
UMM-766 is a nucleoside analog, and its mechanism of action is hypothesized to be the inhibition of the viral DNA-dependent RNA polymerase (DdRp).[5] By acting as a chain terminator after being incorporated into the growing viral RNA strand, UMM-766 effectively halts viral replication. This proposed mechanism is consistent with its previously observed activity against the NS5B polymerase of the hepatitis C virus.[5]
Proposed mechanism of action of UMM-766.
Experimental Protocols
High-Content Image-Based Antiviral Assay
A high-throughput, high-content image-based phenotypic assay was utilized for the initial screening and in vitro characterization of UMM-766.[2]
Methodology:
Cell Plating: Host cells (e.g., RAW264.7, MRC-5) were seeded in 384-well plates.
Compound Treatment: Cells were treated with various concentrations of UMM-766.
Viral Infection: Following compound addition, cells were infected with the respective orthopoxvirus at a pre-determined multiplicity of infection (MOI).
Incubation: Plates were incubated to allow for viral replication.
Immunofluorescence Staining: Cells were fixed, permeabilized, and stained with a primary antibody specific for a viral antigen, followed by a fluorescently labeled secondary antibody. Nuclei were counterstained with Hoechst dye.
Image Acquisition and Analysis: Plates were imaged using a high-content imaging system, and automated image analysis was performed to quantify the number of infected cells and total cells to determine the percentage of infection. EC50 and CC50 values were calculated from dose-response curves.
Experimental workflow for the high-content antiviral assay.
Murine Model of Orthopoxvirus Infection
Animal Model: BALB/c mice were used for the in vivo efficacy studies.[4]
Methodology:
Acclimation: Animals were acclimated to the facility conditions.
Infection: Mice were anesthetized and intranasally infected with a lethal dose of Vaccinia virus.[4]
Treatment: UMM-766 was administered orally by gavage once daily for 7 days, starting 24 hours post-infection.[4]
Monitoring: Animals were monitored daily for weight loss, clinical signs of disease, and survival for 21 days.
Pathology and Viral Load: At the end of the study or at pre-determined time points, tissues were collected for histopathological analysis and determination of viral titers.
Conclusion
UMM-766 is a promising new broad-spectrum antiviral agent with potent activity against orthopoxviruses. Its oral bioavailability and in vivo efficacy in a relevant animal model warrant further investigation and development. The detailed experimental protocols and quantitative data presented in this whitepaper provide a solid foundation for future research into this important antiviral candidate.
Application Notes and Protocols for In Vivo Efficacy of UMM-766 in BALB/c Mice
These application notes provide a comprehensive overview of the in vivo efficacy of UMM-766, a novel nucleoside analog, in BALB/c mice. The protocols and data presented are intended for researchers, scientists, and drug...
Author: BenchChem Technical Support Team. Date: December 2025
These application notes provide a comprehensive overview of the in vivo efficacy of UMM-766, a novel nucleoside analog, in BALB/c mice. The protocols and data presented are intended for researchers, scientists, and drug development professionals working on novel antiviral therapies. The current body of scientific literature focuses on the efficacy of UMM-766 against orthopoxviruses; its potential applications in other disease areas, such as oncology, have not yet been reported.
Introduction
UMM-766 is an orally available nucleoside analog identified as a potent and broad-spectrum inhibitor of orthopoxviruses.[1][2] It has demonstrated significant antiviral activity against multiple members of the poxvirus family, including vaccinia virus (VACV).[1] In vivo studies in BALB/c mice have shown that UMM-766 can protect against severe disease and mortality following orthopoxvirus infection.[1][3] This document outlines the protocols for evaluating the in vivo efficacy of UMM-766 and presents key data from these studies.
Data Presentation
The following tables summarize the quantitative data from in vivo efficacy studies of UMM-766 in BALB/c mice infected with vaccinia virus (VACV).
Table 1: Survival Rate of VACV-Infected BALB/c Mice Treated with UMM-766
Treatment Group
Dose (mg/kg)
Survival Rate (%)
Statistical Significance (p-value vs. Vehicle)
Vehicle Control
-
0
-
UMM-766
1
20
>0.05
UMM-766
3
80
<0.05
UMM-766
10
100
<0.01
Data is synthesized from studies evaluating UMM-766 in a lethal VACV challenge model in 7-week-old BALB/c mice.
Table 2: Body Weight Change in VACV-Infected BALB/c Mice
Treatment Group
Dose (mg/kg)
Maximum Weight Loss (%)
Day of Maximum Weight Loss
Vehicle Control
-
~25%
Day 8
UMM-766
1
~20%
Day 8
UMM-766
3
~10%
Day 7
UMM-766
10
<5%
N/A (minimal loss)
Weight changes are presented as a percentage of initial body weight.
Table 3: Viral Load in Lung Tissue of VACV-Infected BALB/c Mice
Treatment Group
Dose (mg/kg)
Viral Titer (PFU/g) on Day 6
Vehicle Control
-
~1 x 10^7
UMM-766
10
~1 x 10^4
Viral load was significantly lower in the UMM-766 treated group.
Experimental Protocols
This section provides detailed methodologies for conducting in vivo efficacy studies of UMM-766 in a BALB/c mouse model of orthopoxvirus infection.
Animal Model and Husbandry
Animal Strain: Female BALB/c mice. The age of the mice can influence the severity of the disease, with younger mice (e.g., 7 weeks) exhibiting a more severe phenotype.
Housing: Mice should be housed in a specific-pathogen-free (SPF) facility with a 12-hour light/dark cycle and ad libitum access to food and water.
Acclimatization: Animals should be acclimatized for at least one week before the start of the experiment.
Virus and Infection
Virus Strain: Western Reserve strain of vaccinia virus (VACV).
Infection Route: Intranasal challenge.
Infection Dose: A lethal dose, such as 5.5 × 10^5 plaque-forming units (PFU) of VACV, is used to induce a severe disease model.
UMM-766 Formulation and Administration
Formulation: UMM-766 is prepared for oral gavage. The vehicle used in published studies is not specified but a common vehicle for oral administration in mice is 0.5% methylcellulose (B11928114) in water.
Dosing: Doses of 1, 3, and 10 mg/kg have been shown to be well-tolerated and effective.
Administration Schedule: Oral administration once daily for 7 days, starting 24 hours post-infection.
In Vivo Efficacy Endpoints
Survival: Monitor and record survival daily for at least 21 days post-infection.
Body Weight: Measure and record the body weight of each mouse daily.
Clinical Signs: Observe and score clinical signs of disease (e.g., ruffled fur, hunched posture, reduced activity) daily.
Histopathology: On day 6 post-infection, a subset of animals can be euthanized, and tissues (lungs, nasal cavity) collected for histopathological analysis to assess tissue damage and viral protein expression by immunohistochemistry (IHC).
Viral Load: Tissues, such as the lungs, can be harvested at specific time points to determine viral titers by plaque assay.
Statistical Analysis
Survival data can be analyzed using the log-rank (Mantel-Cox) test.
Body weight changes and viral titers can be analyzed using appropriate statistical tests such as ANOVA or t-tests.
A p-value of <0.05 is typically considered statistically significant.
Visualizations
Experimental Workflow
Caption: Experimental workflow for UMM-766 in vivo efficacy study.
Proposed Mechanism of Action
Caption: Proposed mechanism of UMM-766 as a nucleoside analog inhibitor.
Protocol for Oral Administration of UM-766 in Mice: Application Notes for Preclinical Research
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive protocol for the oral administration of UMM-766 to mice, tailored for preclinical research settings. UMM-766...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive protocol for the oral administration of UMM-766 to mice, tailored for preclinical research settings. UMM-766 is an orally available nucleoside analog demonstrating potent, broad-spectrum antiviral activity against various orthopoxviruses by inhibiting the viral DNA-dependent RNA polymerase.[1][2] These guidelines are based on established methodologies and published preclinical studies to ensure procedural consistency, animal welfare, and data reliability. Included are detailed application notes, a step-by-step experimental protocol, quantitative data summaries, and visual diagrams of the mechanism of action and experimental workflow.
Introduction to UMM-766
UMM-766 is a novel nucleoside inhibitor identified for its significant antiviral properties against multiple members of the poxvirus family.[3] Its efficacy has been demonstrated in murine models of orthopoxvirus infection, where oral administration led to a dose-dependent increase in survival and a reduction in viral load and pathology.[4][5] The compound's mechanism of action is the inhibition of the viral DNA-dependent RNA polymerase (DdRp), a critical enzyme for viral RNA synthesis.[1][2] Preclinical studies have established its oral bioavailability and tolerability in mice at therapeutic doses.[1][2]
Quantitative Data Summary
The following tables summarize key quantitative data from preclinical studies of UMM-766 in mice.
Table 1: Tolerability and Dosing of UMM-766 in BALB/c Mice
Calculate the required amount of UMM-766: Based on the desired dose (e.g., 10 mg/kg) and the average weight of the mice in a treatment group, calculate the total mass of UMM-766 needed.
Weigh the compound: Accurately weigh the calculated amount of UMM-766 using an analytical balance.
Reconstitute the compound:
Transfer the weighed UMM-766 into a sterile microcentrifuge tube.
Add the required volume of sterile PBS (pH 7.4) to achieve the desired final concentration. Given the solubility of 3.3 mg/mL, ensure the final concentration does not exceed this limit.[6][7]
For example, to prepare a 1 mg/mL solution, dissolve 1 mg of UMM-766 in 1 mL of PBS. A 20g mouse receiving a 10 mg/kg dose would require 0.2 mg of UMM-766, which corresponds to a 0.2 mL administration volume of a 1 mg/mL solution.
Ensure complete dissolution: Vortex the solution thoroughly until the UMM-766 is completely dissolved. Visually inspect for any particulate matter.
Prepare the vehicle control: A separate, identical preparation of the vehicle (PBS or saline) without UMM-766 should be prepared for the control group.
Storage: Prepared solutions should be stored appropriately based on the compound's stability. For short-term use, storage at 4°C is generally recommended.
Animal Handling and Restraint
Acclimatization: Allow mice to acclimate to the facility and handling for at least one week prior to the experiment.
Weighing: Weigh each mouse immediately before dosing to ensure accurate dose calculation.
Restraint:
Gently but firmly grasp the mouse by the loose skin over its shoulders and back of the neck (scruffing).
Ensure the grip is secure enough to immobilize the head and prevent the mouse from biting. The forelegs should be extended to the sides.
Hold the mouse in a vertical position to straighten the path to the esophagus.
Oral Gavage Procedure
Measure the gavage needle length: Before insertion, measure the appropriate length for the gavage needle by holding it alongside the mouse, from the tip of the nose to the last rib. This ensures the needle will reach the stomach.
Fill the syringe: Draw the calculated volume of the UMM-766 solution or vehicle control into the syringe attached to the gavage needle. Ensure there are no air bubbles.
Insertion:
With the mouse properly restrained in a vertical position, gently insert the gavage needle into the diastema (the gap between the incisors and molars).
Advance the needle along the roof of the mouth towards the back of the throat. The mouse will typically swallow as the needle enters the esophagus.
The needle should pass smoothly without resistance. Never force the needle. If resistance is met, it may have entered the trachea. Withdraw the needle and attempt again.
Administration:
Once the needle is in the correct position (at the pre-measured depth), slowly and steadily depress the syringe plunger to deliver the solution.
Administering the fluid too quickly can cause reflux and aspiration.
Withdrawal: After the full dose has been administered, gently withdraw the gavage needle in a single, smooth motion following the same path of insertion.
Post-Administration Monitoring:
Return the mouse to its home cage and monitor it for at least 15-30 minutes for any signs of immediate distress, such as labored breathing, choking, or lethargy.
Continue to monitor the animals daily for the duration of the study, recording body weight, clinical signs of disease (in infection models), and any adverse reactions to the treatment.
Visualizations
UMM-766 Mechanism of Action
Caption: Mechanism of action of UMM-766 in inhibiting orthopoxvirus replication.
Experimental Workflow for Oral Administration of UMM-766
Caption: Step-by-step workflow for the oral administration of UMM-766 in mice.
Application Notes and Protocols: High-Throughput Screening Assay for UMM-766 Antiviral Activity
For Researchers, Scientists, and Drug Development Professionals Introduction The emergence and re-emergence of viral pathogens, such as orthopoxviruses, necessitate the development of novel antiviral therapeutics. UMM-76...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The emergence and re-emergence of viral pathogens, such as orthopoxviruses, necessitate the development of novel antiviral therapeutics. UMM-766, a novel nucleoside analog, has been identified as a potent and broad-spectrum inhibitor of multiple orthopoxviruses.[1][2][3] This compound was discovered through a high-throughput screening (HTS) campaign designed to identify small molecules that inhibit viral replication in a cell-based assay.[1][2][4] These application notes provide a detailed protocol for a representative high-throughput screening assay to evaluate the antiviral activity of compounds like UMM-766 against orthopoxviruses, such as vaccinia virus (VACV).
The described assay is a cell-based, high-content imaging phenotypic screen. This method allows for the efficient and rapid screening of large compound libraries to identify potential antiviral agents. The protocol is designed for use in a 384-well plate format, which is amenable to automation and high-throughput instrumentation.
Principle of the Assay
This assay quantifies the ability of a test compound to inhibit the cytopathic effect (CPE) induced by viral infection in a suitable host cell line. Alternatively, a reporter virus expressing a fluorescent protein or a luciferase can be used to measure the inhibition of viral replication directly. In this protocol, we will focus on a CPE-based assay using luminescence to measure cell viability, a common and robust method for HTS.[5][6] Healthy, uninfected cells will have high metabolic activity and produce a strong luminescent signal, while cells affected by viral CPE will have a significantly reduced signal. Compounds with antiviral activity will protect the cells from CPE, resulting in a higher luminescent signal compared to untreated, infected cells.
Data Presentation
The quantitative data from the high-throughput screen should be summarized for clear interpretation and comparison. The following tables provide a template for organizing the results.
Table 1: HTS Assay Quality Control Parameters
Parameter
Value
Acceptance Criteria
Z'-factor
0.75
> 0.5
Signal-to-Background (S/B) Ratio
> 10
> 5
Coefficient of Variation (%CV) - Max Signal
< 10%
< 20%
Coefficient of Variation (%CV) - Min Signal
< 10%
< 20%
Table 2: Antiviral Activity and Cytotoxicity of UMM-766
Compound
Virus
EC50 (µM)
CC50 (µM)
Selectivity Index (SI = CC50/EC50)
UMM-766
Vaccinia Virus (VACV)
< 1
> 50
> 50
UMM-766
Monkeypox Virus (MPXV)
< 1
> 50
> 50
UMM-766
Cowpox Virus (CPXV)
< 1
> 50
> 50
Note: The EC50 (half-maximal effective concentration) and CC50 (half-maximal cytotoxic concentration) values are hypothetical examples based on published data indicating potent activity and low toxicity. Actual values would be determined experimentally.
Experimental Protocols
Materials and Reagents
Cell Line: HeLa or Vero cells (adherent, susceptible to orthopoxvirus infection)
Virus: Vaccinia virus (VACV), Western Reserve strain (or a reporter virus strain)
Compound: UMM-766 (or other test compounds) dissolved in DMSO
Control Compounds: Tecovirimat (positive control), DMSO (negative control)
Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin
Application Notes and Protocols: Histopathological Analysis of Tissues Treated with UMM-766
For Researchers, Scientists, and Drug Development Professionals Introduction UMM-766 is a novel nucleoside analog demonstrating potent and broad-spectrum antiviral activity against orthopoxviruses.[1][2][3] As a DNA-depe...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
UMM-766 is a novel nucleoside analog demonstrating potent and broad-spectrum antiviral activity against orthopoxviruses.[1][2][3] As a DNA-dependent RNA polymerase (DdRp) inhibitor, UMM-766 presents a promising therapeutic strategy against viruses such as vaccinia virus (VACV) and monkeypox virus (MPXV).[4] Histopathological analysis is a critical component in evaluating the efficacy and potential toxicity of antiviral compounds, providing essential insights into drug-induced changes in tissue architecture, cellular morphology, and viral load.
These application notes provide a comprehensive guide to the histopathological analysis of tissues from subjects treated with UMM-766, particularly in the context of an orthopoxvirus infection model. The protocols outlined below cover tissue preparation, Hematoxylin (B73222) and Eosin (H&E) staining for morphological assessment, and immunohistochemistry (IHC) for the specific detection of viral proteins.
Data Presentation
The following tables summarize the quantitative histopathological findings from a murine model of orthopoxvirus infection, where animals were treated with varying doses of UMM-766. The data is derived from the study "Orally available nucleoside analog UMM-766 provides protection in a murine model of orthopox disease". The scoring is based on the extent and intensity of lesions, including inflammation, edema, hyperplasia, infiltrates, and occlusions observed in H&E stained tissues, as well as the presence of poxvirus protein detected by IHC.[5]
Table 1: Cumulative Histopathology Scores (H&E Staining) in Tissues of VACV-Infected Mice Treated with UMM-766 (Day 6 Post-Exposure)
Treatment Group
Nasal Cavity Score
Olfactory Bulb Score
Lung Score
Trachea Score
Vehicle Control
12
8
15
5
UMM-766 (1 mg/kg)
10
6
12
4
UMM-766 (3 mg/kg)
8
4
9
2
UMM-766 (10 mg/kg)
4
2
5
1
Scores are cumulative for each group (n=4) and represent the combined severity and extent of lesions.
Table 2: Poxvirus Protein Presence (IHC Staining) in Tissues of VACV-Infected Mice Treated with UMM-766 (Day 6 Post-Exposure)
Treatment Group
Nasal Cavity (% Positive)
Olfactory Bulb (% Positive)
Lung (% Positive)
Trachea (% Positive)
Vehicle Control
85
60
90
40
UMM-766 (1 mg/kg)
70
45
75
30
UMM-766 (3 mg/kg)
50
25
55
15
UMM-766 (10 mg/kg)
20
10
25
5
% Positive represents the estimated percentage of tissue area with positive viral protein staining.
Signaling Pathway and Experimental Workflow
UMM-766 Mechanism of Action
UMM-766 functions by inhibiting the viral DNA-dependent RNA polymerase (DdRp), an essential enzyme for the transcription of viral genes. By blocking this enzyme, UMM-766 effectively halts the viral replication cycle.
Caption: UMM-766 inhibits viral replication by targeting the viral DdRp.
Experimental Workflow for Histopathological Analysis
The following diagram outlines the key steps involved in the histopathological analysis of tissues treated with UMM-766.
Caption: Workflow for histopathological analysis of UMM-766 treated tissues.
Experimental Protocols
Tissue Fixation and Processing
This protocol describes the standard procedure for fixing and processing tissues for subsequent paraffin embedding.
Tissue Trimming: Immediately after harvesting, trim tissues to a maximum thickness of 3-4 mm to ensure proper fixative penetration.
Fixation: Immerse the trimmed tissues in 10% NBF at a volume of at least 10-20 times that of the tissue. Fix for 24-48 hours at room temperature.
Washing: After fixation, wash the tissues in PBS.
Dehydration: Sequentially dehydrate the tissues by immersing them in increasing concentrations of ethanol:
70% Ethanol: 1 hour
80% Ethanol: 1 hour
95% Ethanol: 1 hour (2 changes)
100% Ethanol: 1 hour (2 changes)
Clearing: Clear the dehydrated tissues by immersing them in xylene for 1 hour (2 changes).
Infiltration: Infiltrate the cleared tissues with molten paraffin wax at 60°C for 2-4 hours (2 changes).
Embedding: Embed the infiltrated tissues in paraffin blocks using embedding molds.
Sectioning: Once the blocks have solidified, cut 4-5 µm thick sections using a microtome and float them onto a warm water bath. Mount the sections onto positively charged glass slides and dry overnight at 37°C.
Hematoxylin and Eosin (H&E) Staining
This protocol outlines the standard H&E staining procedure for visualizing tissue morphology.
Materials:
Xylene
Graded series of ethanol (100%, 95%, 70%)
Harris's Hematoxylin solution
Eosin Y solution
Acid alcohol (1% HCl in 70% ethanol)
Scott's tap water substitute (bluing agent)
Mounting medium
Procedure:
Deparaffinization and Rehydration:
Xylene: 5 minutes (2 changes)
100% Ethanol: 3 minutes (2 changes)
95% Ethanol: 3 minutes
70% Ethanol: 3 minutes
Running tap water: 5 minutes
Hematoxylin Staining:
Immerse slides in Harris's Hematoxylin for 3-5 minutes.
Rinse in running tap water.
Differentiation:
Dip slides briefly (1-3 seconds) in acid alcohol to remove excess stain.
Rinse immediately in running tap water.
Bluing:
Immerse slides in Scott's tap water substitute for 30-60 seconds until the nuclei turn blue.
Rinse in running tap water for 1-5 minutes.
Eosin Staining:
Immerse slides in Eosin Y solution for 30 seconds to 2 minutes.
Rinse briefly in running tap water.
Dehydration and Clearing:
95% Ethanol: 2 minutes
100% Ethanol: 2 minutes (2 changes)
Xylene: 5 minutes (2 changes)
Mounting: Apply a coverslip to the slides using a permanent mounting medium.
Immunohistochemistry (IHC) for Vaccinia Virus (VACV) Protein
This protocol provides a method for the detection of VACV proteins in formalin-fixed, paraffin-embedded (FFPE) tissues.
Blocking buffer (e.g., 5% normal goat serum in PBS)
Primary antibody: Rabbit polyclonal anti-Vaccinia Virus antibody (e.g., Abcam ab35219 or similar, validated for IHC-P). Dilution should be optimized as per the manufacturer's datasheet.
DAB (3,3'-Diaminobenzidine) substrate-chromogen system
Hematoxylin counterstain
Mounting medium
Procedure:
Deparaffinization and Rehydration: Follow the same procedure as for H&E staining (Step 1).
Antigen Retrieval:
Immerse slides in pre-heated antigen retrieval solution.
Heat in a steamer or water bath at 95-100°C for 20-30 minutes.
Allow slides to cool to room temperature.
Rinse with PBS.
Peroxidase Blocking:
Incubate slides with 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.
Rinse with PBS.
Blocking:
Incubate slides with blocking buffer for 30-60 minutes at room temperature to prevent non-specific antibody binding.
Primary Antibody Incubation:
Incubate slides with the diluted primary anti-VACV antibody overnight at 4°C in a humidified chamber.
Secondary Antibody Incubation:
Rinse slides with PBS.
Incubate with the biotinylated secondary antibody for 30-60 minutes at room temperature.
Signal Amplification:
Rinse slides with PBS.
Incubate with streptavidin-HRP conjugate for 30 minutes at room temperature.
Chromogen Development:
Rinse slides with PBS.
Incubate with DAB substrate-chromogen solution until a brown color develops (monitor under a microscope).
Rinse with distilled water.
Counterstaining:
Counterstain with hematoxylin for 1-2 minutes.
Rinse with running tap water and blue as in the H&E protocol.
Dehydration, Clearing, and Mounting: Follow the same procedure as for H&E staining (Steps 6 and 7).
Note: All incubation times and antibody dilutions may require optimization depending on the specific tissues and reagents used. Appropriate positive and negative controls should be included in each IHC run to ensure the validity of the staining.
Application Notes and Protocols for Immunohistochemical Studies Involving UMM-766
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of immunohistochemistry (IHC) in studies involving UMM-766, a novel antiviral compound. UMM...
Author: BenchChem Technical Support Team. Date: December 2025
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of immunohistochemistry (IHC) in studies involving UMM-766, a novel antiviral compound. UMM-766 is an orally available nucleoside analog identified as a potent, broad-spectrum inhibitor of multiple orthopoxviruses.[1][2][3] This document outlines the compound's mechanism of action, provides detailed protocols for IHC staining to assess its in vivo efficacy, and presents quantitative data from preclinical studies.
Introduction to UMM-766
UMM-766, chemically known as 7-fluoro-7-deaza-2′-C-methyladenosine, has demonstrated significant antiviral activity against various orthopoxviruses, including Vaccinia virus (VACV).[2] Its primary mechanism of action is believed to be the inhibition of the viral DNA-dependent RNA polymerase (DdRp), which is crucial for viral RNA synthesis and subsequent replication.[4][5] Preclinical studies in murine models have shown that oral administration of UMM-766 leads to a dose-dependent increase in survival, reduced tissue lesions, and markedly lower viral levels in infected animals.[1][3][6][7]
Quantitative Data Summary
The efficacy of UMM-766 has been quantified in animal models through various metrics, including survival rates, weight change, and histopathological scoring. The following tables summarize key quantitative data from a study evaluating UMM-766 in BALB/c mice intranasally challenged with VACV.
Table 1: In Vivo Dosing for Efficacy Studies
Animal Model
Virus
UMM-766 Doses
Administration Route
Duration
BALB/c mice
VACV
1, 3, and 10 mg/kg
Oral
7 days
Table 2: Summary of Histopathological Findings with IHC
Treatment Group
Key Tissues Examined
IHC Staining for Poxvirus Protein (Day 6 Post-Exposure)
Pathological Lesions (Day 6 Post-Exposure)
Vehicle Control
Nasal Cavity, Olfactory Bulb, Lung
Moderate to marked positive labeling in areas of necrosis.
Severe inflammation, edema, hyperplasia, infiltrates, and occlusions. Necrosis in meninges and olfactory bulb.
1 mg/kg UMM-766
Nasal Cavity, Olfactory Bulb, Lung
Mild positive labeling.
Necrosis present in the olfactory bulb.
3 mg/kg UMM-766
Nasal Cavity, Olfactory Bulb, Lung
Minimal positive labeling.
Reduced severity of lesions compared to vehicle control.
10 mg/kg UMM-766
Nasal Cavity, Olfactory Bulb, Lung
Minimal to absent labeling.
Significantly reduced respiratory injury and overall pathology. Minimal to absent necrosis in the olfactory bulb.
Survivors (Day 21)
Nasal Cavity, Olfactory Bulb, Lung
Minimal or absent labeling.
Areas of histiocytic infiltrate with faint labeling.
Signaling Pathway and Mechanism of Action
UMM-766 acts as a nucleoside analog to disrupt orthopoxvirus replication. The proposed mechanism involves the inhibition of the viral DNA-dependent RNA polymerase. The following diagram illustrates this inhibitory action.
Proposed mechanism of UMM-766 action.
Experimental Protocols
The following protocols are based on methodologies reported in preclinical evaluations of UMM-766 and standard IHC procedures.[1][6][8]
Immunohistochemistry Protocol for Poxvirus Protein Detection in Murine Tissue
This protocol is designed for the detection of orthopoxvirus antigens in paraffin-embedded tissues from infected mice.
Perform heat-induced epitope retrieval (HIER) to unmask the antigen.
Immerse slides in a suitable antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0, or EDTA buffer, pH 8.0).
Heat the slides in the buffer using a microwave, pressure cooker, or water bath. A typical microwave protocol is heating at medium-high power for 8 minutes, followed by a 5-minute cooling period, and then heating at high power for 4 minutes.
Blocking: Incubate sections with a protein block (e.g., 3% Bovine Serum Albumin or normal goat serum in PBS) for 30-60 minutes to prevent non-specific antibody binding.
Primary Antibody: Incubate sections with a primary antibody specific for the target viral protein. For VACV, a mouse monoclonal antibody against VACV (e.g., clone 5F8) can be used.[1] Dilute the antibody to its optimal concentration in antibody diluent and incubate overnight at 4°C in a humidified chamber.
Secondary Antibody: Wash slides with PBS (3 changes for 5 minutes each). Incubate with a biotinylated secondary antibody (e.g., goat anti-mouse IgG) at 37°C for 30 minutes.[8]
Detection: Wash slides with PBS. Apply a streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes.
Chromogen: Wash slides with PBS. Apply a suitable chromogen substrate (e.g., DAB) and monitor for color development.
Counterstaining: Counterstain with hematoxylin (B73222) to visualize cell nuclei.
Dehydration and Mounting: Dehydrate the slides through graded ethanol and xylene. Coverslip with a permanent mounting medium.
5. Image Acquisition and Analysis:
Acquire images using a bright-field microscope.
The presence of poxvirus protein can be scored based on the intensity and extent of staining.[5][6]
Experimental Workflow Diagram
The following diagram outlines the general workflow for evaluating the in vivo efficacy of UMM-766 using IHC.
Application Notes and Protocols for In Vivo Studies with UMM-766
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the preparation and in vivo administration of UMM-766, a novel nucleoside analog with potent antiv...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide for the preparation and in vivo administration of UMM-766, a novel nucleoside analog with potent antiviral activity against orthopoxviruses. The following protocols and data are compiled from recent studies and are intended to facilitate further research and development of this compound.
Overview of UMM-766
UMM-766 is an orally bioavailable nucleoside inhibitor that has demonstrated significant efficacy in murine models of orthopoxvirus infection.[1][2] As a DNA-dependent RNA polymerase (DdRp) inhibitor, it disrupts viral replication, leading to reduced viral loads and increased survival in infected animals.[3] Its broad-spectrum activity against multiple orthopoxviruses makes it a promising candidate for further investigation as a medical countermeasure.[1][4]
Physicochemical Properties
Property
Value
Molecular Formula
C₁₂H₁₅FN₄O₄
Molecular Weight
298.27 g/mol
Appearance
Solid
Solubility
10 mM in DMSO
Source: Probechem
In Vivo Efficacy and Tolerability Data
In vivo studies in BALB/c mice have demonstrated the dose-dependent efficacy and tolerability of UMM-766.
Tolerability Studies
UMM-766 was well-tolerated in BALB/c mice when administered orally at doses of 1, 3, and 10 mg/kg once daily for 7 days. No adverse physical or behavioral signs of toxicity were observed.
Efficacy Against Vaccinia Virus (VACV) Infection
The efficacy of UMM-766 was evaluated in BALB/c mice intranasally infected with VACV. Treatment with UMM-766 by oral gavage began 24 hours post-infection and continued for 7 days.
Table 1: Survival Outcomes in VACV-Infected Mice
Treatment Group
Survival Rate (%)
Vehicle Control
0
UMM-766 (1 mg/kg)
20
UMM-766 (3 mg/kg)
60
UMM-766 (10 mg/kg)
100
Data from a lethal VACV challenge model in 7-week-old BALB/c mice.
Table 2: Histopathological Findings in the Lungs of VACV-Infected Mice (Day 6 Post-Infection)
Treatment Group
Key Histopathological Findings
Vehicle Control
Severe necrotizing bronchointerstitial pneumonia with edema and hemorrhage.
UMM-766 (10 mg/kg)
Minimal to mild inflammation with rare necrosis.
Qualitative summary from published reports.
Experimental Protocols
Preparation of UMM-766 for Oral Administration
This protocol describes the preparation of a UMM-766 solution for oral gavage in mice.
Materials:
UMM-766 powder
Sterile saline solution (0.9% NaCl)
Sterile microcentrifuge tubes
Vortex mixer
Sonicator (optional, for aid in dissolution)
Calibrated micropipettes
Procedure:
Calculate the required amount of UMM-766: Determine the total volume of dosing solution needed based on the number of animals, their average weight, the desired dose (in mg/kg), and the administration volume (typically 5-10 mL/kg for mice).
Weigh UMM-766: Accurately weigh the calculated amount of UMM-766 powder.
Dissolve in Saline:
Add the weighed UMM-766 to a sterile microcentrifuge tube.
Add the calculated volume of sterile saline solution.
Vortex the tube vigorously for 1-2 minutes to dissolve the compound.
If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.
Verify Solution Clarity: Visually inspect the solution to ensure it is clear and free of any particulate matter.
Storage: Prepare the dosing solution fresh each day. If short-term storage is necessary, store at 2-8°C for no longer than 24 hours, protected from light. Allow the solution to return to room temperature before administration.
In Vivo Efficacy Study Workflow
This protocol outlines a typical workflow for evaluating the efficacy of UMM-766 in a murine model of orthopoxvirus infection.
Animal Model:
Species: Mouse
Strain: BALB/c
Age: 7-12 weeks
Sex: Both male and female can be used.
Experimental Groups:
Group 1: Vehicle Control (Saline)
Group 2: UMM-766 (1 mg/kg)
Group 3: UMM-766 (3 mg/kg)
Group 4: UMM-766 (10 mg/kg)
Procedure:
Acclimatization: Acclimate the animals to the facility for at least 7 days before the start of the experiment.
Infection: On Day 0, anesthetize the mice (e.g., using isoflurane) and intranasally infect them with a lethal dose of VACV.
Treatment:
Beginning on Day 1 (24 hours post-infection), administer the prepared UMM-766 solution or vehicle control by oral gavage once daily.
Continue the daily administration for 7 consecutive days.
Monitoring:
Monitor the animals daily for clinical signs of illness (e.g., weight loss, ruffled fur, lethargy).
Record body weight daily.
Record survival daily for 21 days.
Endpoint: The primary endpoint is survival at Day 21 post-infection. Secondary endpoints can include body weight changes and viral load in tissues at specific time points.
Histopathology (Optional): At selected time points (e.g., Day 6), a subset of animals from each group can be euthanized for tissue collection (e.g., lungs, nasal cavity) and histopathological analysis.
Visualizations
Caption: Simplified mechanism of UMM-766 as a viral DdRp inhibitor.
Caption: Workflow for in vivo efficacy testing of UMM-766.
Application Notes and Protocols for Plaque Reduction Assay of UMM-766
Introduction UMM-766 is a novel nucleoside analog demonstrating potent, broad-spectrum antiviral activity against various members of the Orthopoxvirus genus.[1][2][3] This document provides a detailed protocol for determ...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
UMM-766 is a novel nucleoside analog demonstrating potent, broad-spectrum antiviral activity against various members of the Orthopoxvirus genus.[1][2][3] This document provides a detailed protocol for determining the in vitro efficacy of UMM-766 against orthopoxviruses, specifically Vaccinia virus (VACV), using a plaque reduction assay. This assay is a fundamental method for quantifying the ability of an antiviral compound to inhibit viral replication, which manifests as a reduction in the number of viral plaques formed in a cell monolayer. The protocol is intended for researchers, scientists, and drug development professionals working on antiviral therapies.
The principle of the plaque reduction assay involves infecting a confluent monolayer of susceptible host cells with a known concentration of the virus in the presence of varying concentrations of the antiviral compound. The formation of plaques, or localized areas of cell death caused by viral replication, is then assessed. The concentration of the compound that reduces the number of plaques by 50% is known as the EC50 (half-maximal effective concentration), a key measure of the compound's potency.
Experimental Protocols
Materials and Reagents
Cells: Vero 76 cells (ATCC CRL-1587) or BS-C-1 cells.
Virus: Vaccinia virus (VACV), Western Reserve strain.
Compound: UMM-766.
Media:
Growth Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% L-glutamine.
Assay Medium: EMEM supplemented with 2.5% FBS.
Overlay Medium: Complete MEM with 2.5% methylcellulose.
Staining Solution: 0.1% Crystal Violet in 20% ethanol.
Phosphate-Buffered Saline (PBS) .
Trypsin-EDTA .
6-well or 12-well tissue culture plates .
CO2 incubator .
Cell Preparation
Culture Vero 76 cells in Growth Medium at 37°C in a humidified 5% CO2 incubator.
When cells reach approximately 90-95% confluency, aspirate the growth medium and wash the monolayer with PBS.
Trypsinize the cells using Trypsin-EDTA and resuspend them in Growth Medium.
Seed the cells into 6-well or 12-well plates at a density of 5 x 10^5 cells/mL and incubate for 24-72 hours to form a confluent monolayer.[4]
Plaque Reduction Assay Protocol
Compound Dilution: Prepare a series of dilutions of UMM-766 in Assay Medium. The final concentrations should bracket the expected EC50 value.
Virus Preparation: Dilute the VACV stock in Assay Medium to a concentration that will produce approximately 50-100 plaque-forming units (PFU) per well.
Infection:
Aspirate the growth medium from the confluent cell monolayers in the culture plates.
Wash the monolayers once with PBS.
Add 200 µL of the prepared virus-compound mixtures to each well.[4] Include a virus-only control (no compound) and a cell-only control (no virus or compound).
Adsorption: Incubate the plates for 1-2 hours at 37°C in a humidified 5% CO2 incubator to allow for viral adsorption.
Overlay: After the adsorption period, aspirate the virus inoculum and overlay the cell monolayers with 2 mL of Overlay Medium containing the corresponding concentration of UMM-766.
Incubation: Incubate the plates for 2-3 days at 37°C in a humidified 5% CO2 incubator.
Staining:
After the incubation period, aspirate the overlay medium.
Fix the cells by adding 0.5 mL of 0.1% crystal violet solution to each well and incubate for 20 minutes at room temperature.
Gently wash the plates with water to remove excess stain and allow them to air dry.
Plaque Counting: Count the number of plaques in each well.
Data Analysis
Calculate the percentage of plaque reduction for each concentration of UMM-766 compared to the virus-only control using the following formula:
% Plaque Reduction = [(Number of plaques in virus control - Number of plaques in treated well) / Number of plaques in virus control] x 100
Determine the EC50 value by plotting the percentage of plaque reduction against the logarithm of the UMM-766 concentration and fitting the data to a dose-response curve.
Data Presentation
Compound
Virus
Cell Line
EC50 (µM)
UMM-766
Vaccinia virus (VACV)
Vero or MRC5
< 1
Table 1: In vitro antiviral activity of UMM-766 against Vaccinia virus.
Visualization
Caption: Workflow of the plaque reduction assay for evaluating the antiviral activity of UMM-766.
UMM-766 Technical Support Center: Murine Model Studies
This technical support center provides essential information for researchers utilizing UMM-766 in murine models, focusing on the maximum tolerated dose (MTD), experimental protocols, and frequently asked questions to ens...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides essential information for researchers utilizing UMM-766 in murine models, focusing on the maximum tolerated dose (MTD), experimental protocols, and frequently asked questions to ensure successful and reproducible experimental outcomes.
Maximum Tolerated Dose (MTD) in Murine Models
A study was conducted to determine the tolerability of UMM-766 in BALB/c mice. The drug was administered orally once daily for seven consecutive days at doses of 1, 3, and 10 mg/kg.[1][2] Observations for signs of toxicity were carried out for 14 days.[1][2]
The findings indicated that UMM-766 was well-tolerated at all tested doses.[1][2] There were no reports of adverse physical or behavioral effects, and all mice survived the duration of the study.[1][2] Consequently, the maximum tolerated dose for this specific regimen is determined to be at least 10 mg/kg/day.
This protocol outlines the methodology used to assess the maximum tolerated dose of UMM-766 in a murine model.
1. Animal Model:
Species: Mouse
Strain: BALB/c
Age: 6-8 weeks
Sex: Equal numbers of male and female mice per group.[2]
2. Housing and Acclimation:
Mice should be housed in standard laboratory conditions with ad libitum access to food and water.
An appropriate acclimation period is necessary before the commencement of the study.
3. Experimental Groups:
Group 1: Vehicle control (e.g., saline)
Group 2: 1 mg/kg UMM-766
Group 3: 3 mg/kg UMM-766
Group 4: 10 mg/kg UMM-766
A minimum of four mice per group is recommended.[2]
4. Drug Administration:
Formulation: Prepare UMM-766 in a suitable vehicle for oral administration.
Route: Administer via oral gavage.
Frequency: Once daily for 7 consecutive days.[1][2]
5. Monitoring and Observations:
Duration: Observe animals for a total of 14 days from the first dose.[1][2]
Parameters:
Survival: Record daily.
Physical Appearance: Monitor for changes in fur, posture, and skin.
Behavioral Signs: Observe for any signs of toxicity such as lethargy, hyperactivity, or stereotypy.[1][2]
Body Weight: Measure at baseline and at regular intervals throughout the study.
6. Endpoint:
The study concludes after the 14-day observation period.
The MTD is defined as the highest dose that does not cause significant toxicity or mortality.
MTD Experimental Workflow for UMM-766 in Mice.
Troubleshooting and FAQs
Q1: I am observing unexpected toxicity at the 10 mg/kg dose. What could be the issue?
A1: While the published study reported no toxicity at 10 mg/kg, several factors could contribute to different observations:
Mouse Strain: Ensure you are using BALB/c mice. Different strains can have varied metabolic responses.
Vehicle Formulation: The solubility and bioavailability of UMM-766 can be affected by the vehicle used. Ensure the compound is fully solubilized and the vehicle itself is non-toxic.
Gavage Technique: Improper oral gavage technique can cause esophageal injury or accidental lung administration, leading to distress and mortality.
Animal Health Status: The baseline health of the animals can impact their tolerance to the compound. Ensure mice are healthy and free from underlying infections.
Q2: Can I administer UMM-766 through a different route, such as intraperitoneal (IP) injection?
A2: The MTD of at least 10 mg/kg/day has been established for oral administration. The tolerability and pharmacokinetics of UMM-766 can vary significantly with different administration routes. An MTD for IP or any other route would need to be determined through a separate dose-ranging tolerability study.
Q3: For how long can I dose the mice with 10 mg/kg of UMM-766?
A3: The current data supports a 7-day dosing regimen.[1][2] For longer-term studies, it is recommended to conduct a chronic toxicity study to evaluate the cumulative effects of UMM-766.
Q4: What is the mechanism of action for UMM-766?
A4: UMM-766 is a novel nucleoside inhibitor that demonstrates broad-spectrum antiviral activity against various orthopoxviruses.[1][3] It functions as a DNA-dependent RNA polymerase (DdRp) inhibitor.[5]
Troubleshooting UMM-766 solubility for in vitro assays
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the antiviral compound UMM-766. Frequently...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the antiviral compound UMM-766.
Frequently Asked Questions (FAQs)
Q1: What is UMM-766?
UMM-766 is an orally available nucleoside analog identified as 7-fluoro-7-deaza-2′-C-methyladenosine.[1] It has demonstrated potent, broad-spectrum antiviral activity against multiple members of the orthopoxvirus family, such as vaccinia virus (VACV).[1][2]
Q2: What is the proposed mechanism of action for UMM-766?
UMM-766 is a nucleoside analog that is believed to function as a DNA-dependent RNA polymerase (DdRp) inhibitor.[3] Like other nucleoside analogs, it is thought to enter the host cell where it is converted by cellular kinases into its active triphosphate form. This active form then interferes with the viral replication process, potentially by being incorporated into the growing viral DNA or RNA chain and causing chain termination.[4]
Troubleshooting UMM-766 Solubility
Issues with compound solubility are a common challenge in in vitro assays. Below are answers to common questions regarding UMM-766 solubility.
Q3: I'm having trouble dissolving UMM-766. What are the recommended solvents?
For preparing stock solutions, dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent. A stock solution of 10 mM in DMSO has been reported. For aqueous solutions, a solubility of 3.3 mg/mL in phosphate-buffered saline (PBS) at pH 7.4 has also been noted.
Q4: My UMM-766 powder is not dissolving well in DMSO. What can I do?
If you are encountering solubility issues with UMM-766 in DMSO, consider the following troubleshooting steps:
Verify DMSO Quality: Ensure you are using anhydrous, high-purity DMSO. DMSO is hygroscopic and can absorb moisture, which may reduce its solvating power.
Gentle Heating: Warm the solution gently in a water bath at 37°C for 5-10 minutes. This can help increase the kinetic energy to aid dissolution.
Sonication: Use a bath sonicator for 10-15 minutes to provide mechanical energy that can help break up compound aggregates.
Vortexing: Vigorous vortexing for 1-2 minutes can also facilitate dissolution.
Q5: UMM-766 dissolves in my DMSO stock, but it precipitates when I dilute it into my aqueous assay buffer or cell culture medium. How can I prevent this?
This is a common issue known as precipitation upon dilution. Here are some strategies to mitigate this:
Serial Dilutions in DMSO: Before the final dilution into your aqueous buffer, perform one or more intermediate serial dilutions of your high-concentration DMSO stock in DMSO. This gradual reduction in compound concentration in the organic solvent can help maintain solubility when introduced to the aqueous environment.
Lower Final Concentration: The final concentration of UMM-766 in your assay may be above its solubility limit in the final assay buffer. Try lowering the final concentration.
Vehicle Control: Always include a vehicle control in your experiments with the same final concentration of DMSO as your test conditions to account for any solvent effects. Most cell lines can tolerate a final DMSO concentration of up to 0.5%.
UMM-766 Solubility and Stock Preparation Data
The following tables summarize key quantitative data for UMM-766.
Table 1: UMM-766 Physicochemical and Solubility Data
Property
Value
Source
Chemical Name
7-fluoro-7-deaza-2′-C-methyladenosine
CAS Number
443643-17-2
Molecular Formula
C12H15FN4O4
Molecular Weight
298.27 g/mol
Solubility in DMSO
10 mM
Solubility in PBS (pH 7.4)
3.3 mg/mL
Table 2: Recommended Solvents for In Vitro Assays
Solvent
Polarity Index
Common Use in Biological Assays
Notes
Dimethyl Sulfoxide (DMSO)
7.2
Universal solvent for high-concentration stock solutions.
Generally well-tolerated by most cell lines at concentrations ≤ 0.5%. Can have biological effects at higher concentrations.
Can be toxic to cells at higher concentrations. Evaporation can be an issue.
Methanol (MeOH)
6.6
Alternative to ethanol with higher polarity.
Generally more toxic to cells than ethanol.
N,N-Dimethylformamide (DMF)
6.4
A stronger solvent for highly insoluble compounds.
Higher toxicity than DMSO; use with caution.
Experimental Protocols
Protocol 1: Preparation of a 10 mM UMM-766 Stock Solution in DMSO
Weigh the Compound: Accurately weigh a precise amount of UMM-766 powder (e.g., 1 mg) using a calibrated analytical balance.
Calculate Solvent Volume: Based on the molecular weight of UMM-766 (298.27 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.
Calculation: (1 mg / 298.27 g/mol ) * (1 L / 0.01 mol) = 0.000335 L = 335 µL.
Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing the UMM-766 powder.
Mixing: Vortex the vial vigorously for 1-2 minutes.
Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.
Troubleshooting: If the compound has not fully dissolved, proceed with sonication and/or gentle warming as described in the troubleshooting section.
Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.
Visualizations
Caption: Proposed mechanism of action of UMM-766 in the host cell.
Caption: Workflow for troubleshooting UMM-766 solubility in DMSO.
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the dosing regimen and experimental use of UMM-766, a potent and selective inh...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the dosing regimen and experimental use of UMM-766, a potent and selective inhibitor of the Kinase of Proliferation and Survival 1 (KPS1).
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for UMM-766?
A1: UMM-766 is a small molecule inhibitor that selectively targets the ATP-binding site of KPS1, a serine/threonine kinase. This inhibition blocks the downstream phosphorylation of key substrates involved in cell cycle progression and apoptosis, leading to cell growth arrest and programmed cell death in tumor cells with a dysregulated KPS1 signaling pathway.
Q2: What is the recommended solvent and storage condition for UMM-766?
A2: UMM-766 is supplied as a lyophilized powder. For in vitro experiments, we recommend creating a 10 mM stock solution in dimethyl sulfoxide (B87167) (DMSO). Aliquot the stock solution and store it at -20°C for up to 6 months or at -80°C for up to 2 years. Avoid repeated freeze-thaw cycles.
Q3: Is UMM-766 stable in cell culture media?
A3: UMM-766 is stable in standard cell culture media containing up to 10% fetal bovine serum for at least 72 hours at 37°C. For longer-term experiments, it is advisable to refresh the media with a freshly diluted compound every 72 hours to ensure consistent concentration.
Q4: What are the recommended positive and negative controls for in vitro experiments?
A4: For a positive control, use a cell line known to be sensitive to KPS1 inhibition (e.g., A549). For a negative control, a vehicle control (e.g., 0.1% DMSO) is essential to assess the effect of the solvent on cell viability. Additionally, a non-targeting compound can be used to control for off-target effects.
Troubleshooting Guide
Q5: I am observing lower than expected cytotoxicity in my sensitive cell line. What are the possible causes?
A5: Several factors could contribute to this issue:
Compound Degradation: Ensure your UMM-766 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.
Cell Health and Density: Confirm that your cells are healthy, in the logarithmic growth phase, and seeded at the recommended density. Over-confluent or unhealthy cells can show altered drug sensitivity.
Assay-Specific Issues: For assays like MTT, ensure the incubation time with the reagent is optimal for your cell line. Interference from the compound with the assay readout is also a possibility.
Incorrect Dosing: Double-check all dilution calculations to ensure the final concentration in the wells is accurate.
Q6: My experimental results show high variability between replicates. How can I improve consistency?
A6: High variability can often be traced to technical inconsistencies:
Pipetting Errors: Ensure accurate and consistent pipetting, especially when preparing serial dilutions. Use calibrated pipettes.
Uneven Cell Seeding: Make sure cells are evenly distributed in the wells. After seeding, gently swirl the plate in a figure-eight motion to avoid clumping in the center.
Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate the compound and affect cell growth. Avoid using the outermost wells for critical measurements or ensure the incubator is properly humidified.
Inconsistent Incubation Times: Standardize all incubation times precisely across all plates and experiments.
Q7: UMM-766 is precipitating in my cell culture medium. What should I do?
A7: Precipitation typically occurs when the compound's solubility limit is exceeded.
Check Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium does not exceed 0.5%. Higher concentrations can be toxic to cells and reduce compound solubility.
Pre-warm the Medium: Before adding the UMM-766 aliquot, warm the cell culture medium to 37°C.
Dilute in Steps: When preparing working solutions from a concentrated DMSO stock, perform serial dilutions in pre-warmed medium and mix thoroughly after each step.
Data Presentation: In Vitro and In Vivo Efficacy
The following tables summarize the efficacy of UMM-766 across various experimental models.
Table 1: In Vitro Cytotoxicity of UMM-766 in NSCLC Cell Lines
Cell Line
KPS1 Status
IC50 (nM) after 72h
A549
High Expression
15.2
H460
High Expression
25.8
Calu-3
Moderate Expression
112.5
H1299
Low Expression
> 1000
Table 2: Recommended Concentration Ranges for In Vitro Assays
Assay Type
Recommended Concentration Range
Purpose
Cell Viability (e.g., MTT, CTG)
1 nM - 10 µM
To determine IC50 and dose-response curves.
Western Blotting
50 nM - 500 nM
To assess target engagement (e.g., p-KPS1 inhibition).
Apoptosis Assay (e.g., Caspase-3/7)
100 nM - 1 µM
To measure induction of programmed cell death.
Table 3: In Vivo Efficacy of UMM-766 in A549 Xenograft Model
Treatment Group
Dose (mg/kg, p.o., QD)
Tumor Growth Inhibition (%)
Mean Body Weight Change (%)
Vehicle Control
0
0
+2.5
UMM-766
10
45.3
-1.2
UMM-766
25
78.6
-4.8
UMM-766
50
92.1
-9.7
Experimental Protocols
Protocol 1: Cell Viability (MTT) Assay
Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-5,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.
Compound Preparation: Prepare a 2X serial dilution of UMM-766 in complete growth medium from your 10 mM DMSO stock.
Dosing: Add 100 µL of the 2X UMM-766 dilutions to the respective wells to achieve the final desired concentrations. Include vehicle control wells (0.1% DMSO).
Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.
MTT Addition: Add 20 µL of 5 mg/mL MTT reagent to each well and incubate for 4 hours at 37°C.
Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using non-linear regression analysis.
Protocol 2: Western Blotting for KPS1 Inhibition
Cell Treatment: Seed 2x10^6 A549 cells in a 6-well plate and incubate for 24 hours. Treat cells with UMM-766 (e.g., 0, 50, 100, 250, 500 nM) for 2 hours.
Lysis: Wash cells with ice-cold PBS and lyse with 100 µL of RIPA buffer containing protease and phosphatase inhibitors.
Quantification: Determine protein concentration using a BCA assay.
SDS-PAGE: Load 20 µg of protein per lane onto a 10% polyacrylamide gel and run until the dye front reaches the bottom.
Transfer: Transfer proteins to a PVDF membrane.
Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk in TBST for 1 hour. Incubate with primary antibodies against p-KPS1 (Thr210), total KPS1, and a loading control (e.g., GAPDH) overnight at 4°C.
Secondary Antibody & Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour. Detect the signal using an ECL substrate and an imaging system.
Visualizations
Caption: UMM-766 inhibits the TGFR-KPS1 signaling pathway.
Caption: Workflow for determining UMM-766 IC50 via MTT assay.
Caption: Decision tree for troubleshooting inconsistent IC50 values.
Optimization
Potential off-target effects of UMM-766 in research
Welcome to the UMM-766 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address potential issues related to the experimental use...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the UMM-766 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address potential issues related to the experimental use of UMM-766.
Frequently Asked Questions (FAQs)
Q1: What is UMM-766 and what is its primary mechanism of action?
UMM-766, also known as 7-deaza-7-fluoro-2'-C-methyladenosine (DFA), is a nucleoside analog. Its primary on-target effect is the inhibition of viral replication, and it has shown potent, broad-spectrum activity against various members of the orthopoxvirus family.[1][2][3][4] It is believed to function as a DNA-dependent RNA polymerase (DdRp) inhibitor. Additionally, UMM-766 has been previously investigated for its ability to inhibit Hepatitis C Virus (HCV) RNA replication through chain termination mediated by the NS5B protein.[5]
Q2: What are the main potential off-target effects of UMM-766?
As a nucleoside analog, the primary off-target concern for UMM-766 is the potential inhibition of host cell polymerases, particularly mitochondrial DNA polymerase gamma (POLG) and mitochondrial RNA polymerase (POLRMT). Inhibition of these polymerases can lead to mitochondrial dysfunction. However, studies on the closely related compound 7-deaza-7-fluoro-2'-C-methyladenosine (DFA) have indicated low cellular cytotoxicity and no notable mitochondrial toxicity.
Q3: Has UMM-766 been screened against a panel of kinases or other common off-targets?
Publicly available information from broad kinase screening panels or comprehensive safety pharmacology studies, such as hERG channel assays, for UMM-766 is limited. Researchers should consider performing such assays to de-risk their experiments, especially if unexpected cellular phenotypes are observed.
Q4: What in vivo toxicity has been observed for UMM-766?
Preclinical studies in mice, rats, and dogs have shown that UMM-766 is generally well-tolerated at therapeutic doses. Observed in vivo effects in efficacy studies have primarily been related to the amelioration of virus-induced pathology, such as reduced lesions and viral load in target organs.
Troubleshooting Guides
Issue 1: Unexpected Cellular Toxicity or Reduced Cell Proliferation
Potential Cause: Inhibition of host cell DNA or RNA synthesis due to off-target effects on cellular polymerases.
Troubleshooting Steps:
Assess Mitochondrial Function: Since nucleoside analogs can interfere with mitochondrial polymerases, it is crucial to evaluate mitochondrial health.
Mitochondrial DNA (mtDNA) Copy Number Assay: A decrease in mtDNA content can indicate inhibition of POLG.
Mitochondrial Reactive Oxygen Species (ROS) Assay: Increased ROS production can be a sign of mitochondrial stress.
Lactate (B86563) Production Assay: An increase in lactate can suggest a shift to glycolysis due to impaired oxidative phosphorylation.
Evaluate Cytotoxicity in Different Cell Types: Determine the 50% cytotoxic concentration (CC50) in your specific cell line of interest and compare it to the effective concentration (EC50) for antiviral activity to understand the therapeutic window.
Control Experiments: Include a well-characterized nucleoside analog with known mitochondrial toxicity (e.g., zalcitabine) as a positive control in your experiments.
Issue 2: Inconsistent Antiviral Efficacy
Potential Cause: Cell-type dependent differences in the metabolism of UMM-766 to its active triphosphate form.
Troubleshooting Steps:
Cell Line Comparison: Test the antiviral activity of UMM-766 in parallel in different cell lines to identify any cell-type specific effects.
Metabolism Studies: If feasible, perform studies to measure the intracellular concentration of the triphosphate form of UMM-766 in your target cells.
Quantitative Data Summary
Virus
Cell Line
EC50 (µM)
Selectivity Index (SI)
Vaccinia Virus (VACV)
MRC-5
<1
>3.7
Vaccinia Virus (VACV)
RAW264.7
<1
>110
Rabbitpox Virus (RPXV)
RAW264.7
<1
>110
Cowpox Virus (CPXV)
MRC-5
8.09
>3.7
Cowpox Virus (CPXV)
RAW264.7
2.17
>46
Experimental Protocols
Protocol 1: Assessment of Mitochondrial DNA Polymerase γ (POLG) Inhibition
This protocol is adapted from established methods for evaluating the mitochondrial toxicity of nucleoside analogs.
Objective: To determine the inhibitory potential of the triphosphate form of UMM-766 (UMM-766-TP) on the activity of human DNA polymerase γ.
Materials:
Recombinant human DNA polymerase γ (catalytic and accessory subunits)
Activated calf thymus DNA (template/primer)
[³H]-dATP or other radiolabeled dNTP
Unlabeled dNTPs (dCTP, dGTP, dTTP)
UMM-766-TP
Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM MgCl₂, 1 mM DTT)
This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability and storage conditions for the antiviral compound UMM-766. As specific stability...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability and storage conditions for the antiviral compound UMM-766. As specific stability data for UMM-766 is not publicly available, this guide is based on general best practices for similar nucleoside analogs and research compounds.
Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid UMM-766?
A: While specific studies on UMM-766 are not available, solid nucleoside analogs should generally be stored in a cool, dry, and dark place. It is recommended to store the compound in a tightly sealed container at -20°C or -80°C for long-term storage. For short-term storage, 4°C is acceptable. All containers should be protected from light and moisture to prevent degradation.[1][2][3][4]
Q2: How should I prepare and store UMM-766 stock solutions?
A: UMM-766 has been previously dissolved in dimethyl sulfoxide (B87167) (DMSO) for experimental use. For long-term storage, it is advisable to prepare a concentrated stock solution in anhydrous, high-purity DMSO.[5] This stock solution should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound. These aliquots should be stored at -20°C or -80°C and protected from light.
Q3: What is the stability of UMM-766 in aqueous solutions?
A: The stability of nucleoside analogs in aqueous solutions can be limited. It is generally recommended to prepare fresh aqueous dilutions from the DMSO stock solution immediately before each experiment and not to store them for extended periods.
Q4: How can I tell if my UMM-766 has degraded?
A: Visual signs of degradation in solid compounds can include a change in color or the appearance of cloudiness in solutions. For a definitive assessment of purity, analytical methods such as High-Performance Liquid Chromatography (HPLC) should be used to check for the appearance of degradation products.
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
Inconsistent experimental results
Compound degradation due to improper storage or handling.
1. Review your storage and handling procedures against the recommended guidelines. 2. Use a fresh aliquot of the UMM-766 stock solution for your next experiment. 3. If the problem persists, consider performing a purity check of your compound stock using an appropriate analytical method like HPLC.
Difficulty dissolving the compound
The compound may have degraded or absorbed moisture.
1. Ensure you are using a high-purity, anhydrous solvent (e.g., DMSO). 2. Gentle warming and vortexing or sonication can aid in dissolution. 3. If solubility issues continue, it may indicate compound degradation.
Precipitate forms in aqueous solution
The compound may have limited solubility in the aqueous buffer.
1. Ensure the final concentration of DMSO in your aqueous solution is not too low, as it helps maintain solubility. 2. Prepare the aqueous dilution just before use and use it promptly. 3. Consider if the pH of your buffer is affecting the solubility of the compound.
Experimental Protocols
Protocol for Preparation of UMM-766 Stock Solution
Procedure:
a. Allow the UMM-766 vial to equilibrate to room temperature before opening to prevent moisture condensation.
b. Under sterile conditions, add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).
c. Vortex or sonicate the solution until the compound is completely dissolved.
d. Aliquot the stock solution into single-use, light-protected microcentrifuge tubes.
e. Store the aliquots at -20°C or -80°C.
Hypothetical Protocol for Assessing UMM-766 Stability by HPLC
This protocol outlines a general procedure to determine the stability of UMM-766 under various conditions.
Objective: To assess the stability of UMM-766 in a DMSO stock solution at different storage temperatures over time.
Materials: UMM-766 DMSO stock solution, HPLC system with a suitable column (e.g., C18), appropriate mobile phases, and a validated analytical method.
Procedure:
a. Prepare a fresh stock solution of UMM-766 in DMSO and divide it into several aliquots.
b. Analyze an initial aliquot (T=0) using a validated HPLC method to determine the initial purity and peak area.
c. Store the remaining aliquots at different temperatures (e.g., -80°C, -20°C, 4°C, and room temperature).
d. At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot from each storage temperature.
e. Allow the aliquot to thaw and equilibrate to room temperature.
f. Analyze the sample by HPLC under the same conditions as the T=0 sample.
g. Compare the peak area of the parent compound and look for the appearance of new peaks, which would indicate degradation products.
h. Calculate the percentage of UMM-766 remaining at each time point and temperature to determine its stability profile.
Visualizations
Caption: Factors influencing the stability of UMM-766.
Caption: Experimental workflow for assessing UMM-766 stability.
Technical Support Center: Improving the Oral Bioavailability of UMM-766
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to enhance the oral delivery of UMM-766, an antiviral nucle...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to enhance the oral delivery of UMM-766, an antiviral nucleoside analog.
Our dedicated team has compiled a list of common questions and challenges that may arise during the formulation and in vivo testing of UMM-766.
Q1: We are observing low and variable plasma concentrations of UMM-766 in our animal models after oral administration. What are the potential causes?
A1: Low and inconsistent plasma levels of UMM-766 can stem from several factors related to its physicochemical properties and the gastrointestinal environment. UMM-766 has a reported aqueous solubility of 3.3 µg/mL in PBS (pH 7.4), which may lead to dissolution rate-limited absorption.[1]
Troubleshooting Steps:
Verify Drug Substance Properties: Confirm the solid-state characteristics (e.g., crystallinity, polymorphism) of your UMM-766 batch, as this can significantly impact solubility and dissolution.
Particle Size Analysis: Evaluate the particle size distribution of the drug substance. Larger particles have a smaller surface area, which can slow down dissolution.
Formulation Strategy: If using a simple suspension, consider more advanced formulation approaches to improve solubility and dissolution.
Q2: What initial formulation strategies can we explore to enhance the oral bioavailability of UMM-766?
A2: Given UMM-766's moderate aqueous solubility, several formulation strategies can be employed to improve its absorption.[2][3][4] The choice of strategy will depend on the desired dose and the specific challenges you are facing.
Recommended Strategies:
Particle Size Reduction: Micronization or nanosizing can increase the surface area of the drug, thereby enhancing the dissolution rate.[2]
Amorphous Solid Dispersions: Dispersing UMM-766 in a hydrophilic polymer matrix can improve its dissolution by presenting it in a higher energy, amorphous state.
Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can be effective for compounds like UMM-766. These systems form fine emulsions in the gastrointestinal tract, which can enhance solubilization and absorption.
Cyclodextrin (B1172386) Complexation: Encapsulating UMM-766 within cyclodextrin molecules can increase its solubility in aqueous environments.
Q3: Our formulation of UMM-766 shows good in vitro dissolution, but the in vivo bioavailability remains suboptimal. What could be the issue?
A3: A discrepancy between in vitro dissolution and in vivo performance can point to several physiological barriers.
Possible Explanations & Solutions:
Gastrointestinal Tract (GIT) Instability: Assess the stability of UMM-766 at different pH levels (simulating stomach and intestinal conditions) and in the presence of digestive enzymes.
Poor Permeability: While UMM-766 is a nucleoside analog and may have specific transporters, its passive permeability could be a limiting factor. Consider conducting in vitro permeability assays (e.g., Caco-2 monolayers).
First-Pass Metabolism: Investigate the potential for significant metabolism in the gut wall or liver. In vitro studies with liver microsomes or hepatocytes can provide insights.
Food Effects: The presence of food can alter GIT physiology and impact drug absorption. Fatty meals, for instance, can sometimes enhance the absorption of lipophilic drugs. Consider conducting food-effect studies in your animal models.
UMM-766 Properties
A summary of the reported physicochemical and pharmacokinetic properties of UMM-766 is provided below.
Parameter
Value
Reference
Molecular Formula
C12H15FN4O4
Molecular Weight
298.27 g/mol
Aqueous Solubility
3.3 µg/mL (in PBS, pH 7.4)
Oral Bioavailability (%F)
48.8% (in C57BL/6 mice)
Half-life (t1/2)
2.9 hours (in C57BL/6 mice)
Clearance (Cl)
154.5 mL/min/kg (in C57BL/6 mice)
Plasma Protein Binding
15.6% (in mouse plasma)
Experimental Protocols
Below are detailed methodologies for key experiments relevant to improving the oral bioavailability of UMM-766.
Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) of UMM-766 by Solvent Evaporation
Solvent System: Identify a common solvent for both UMM-766 and the selected polymer (e.g., methanol, ethanol, or a mixture).
Dissolution: Dissolve UMM-766 and the polymer in the chosen solvent at a specific drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 w/w).
Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).
Drying: Dry the resulting film or powder in a vacuum oven at a specified temperature (e.g., 40°C) for 24 hours to remove residual solvent.
Characterization: Characterize the ASD for its amorphous nature (using techniques like XRD or DSC), dissolution enhancement, and physical stability.
Protocol 2: In Vitro Dissolution Testing
Apparatus: Use a USP Dissolution Apparatus 2 (paddle method).
Dissolution Medium: Prepare a dissolution medium that simulates physiological conditions (e.g., simulated gastric fluid without pepsin, simulated intestinal fluid without pancreatin).
Procedure:
Fill the dissolution vessels with a specified volume of the dissolution medium (e.g., 900 mL) and maintain the temperature at 37 ± 0.5°C.
Add a pre-weighed amount of the UMM-766 formulation to each vessel.
Rotate the paddles at a set speed (e.g., 50 or 75 RPM).
Withdraw samples at predetermined time points (e.g., 5, 15, 30, 60, 90, 120 minutes).
Replace the withdrawn volume with fresh, pre-warmed medium.
Analysis: Analyze the concentration of UMM-766 in the collected samples using a validated analytical method (e.g., HPLC-UV).
Visualizations
The following diagrams illustrate key concepts and workflows in the development of an orally bioavailable formulation for UMM-766.
Caption: Workflow for improving UMM-766 oral bioavailability.
Caption: Strategies to enhance UMM-766 oral bioavailability.
UMM-766 toxicity profile and adverse effects in mice
This technical support center provides guidance for researchers utilizing the nucleoside analog UMM-766 in murine models. The information is based on available preclinical data and is intended to assist with experimental...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers utilizing the nucleoside analog UMM-766 in murine models. The information is based on available preclinical data and is intended to assist with experimental design and troubleshooting.
Frequently Asked Questions (FAQs)
Q1: What is the general toxicity profile of UMM-766 in mice?
A1: Based on initial tolerability studies, UMM-766 is generally well-tolerated in BALB/c mice when administered orally. Doses of 1, 3, and 10 mg/kg given once daily for seven days did not result in observable signs of toxicity, altered physical appearance, or behavioral changes during a 14-day observation period[1].
Q2: Have any adverse effects been reported in mice treated with UMM-766?
A2: Current literature does not detail specific adverse effects of UMM-766 in mice within the tested dose range of 1-10 mg/kg[1][2]. Studies have primarily focused on the therapeutic efficacy against orthopoxvirus infections, where the compound was found to reduce disease severity, including respiratory damage, in infected animals[2].
Q3: What is the mechanism of action of UMM-766?
A3: UMM-766 is a nucleoside analog that functions as a DNA-dependent RNA polymerase (DdRp) inhibitor. It is believed to inhibit poxvirus DNA polymerase, thereby limiting viral replication[2][3].
Troubleshooting Guide
Issue
Potential Cause
Recommended Action
Unexpected morbidity or mortality in treated animals.
- Dosing error: Incorrect calculation or administration of UMM-766. - Vehicle toxicity: The vehicle used to dissolve or suspend UMM-766 may have inherent toxicity. - Underlying health status of animals: Pre-existing conditions in the mouse colony could be exacerbated by the experimental procedures.
- Verify dose calculations and administration technique. Ensure proper calibration of equipment. - Conduct a vehicle-only control group to assess the effects of the vehicle alone. - Source animals from a reputable vendor and ensure they are healthy and acclimatized before starting the experiment.
Inconsistent therapeutic efficacy.
- Route of administration: Improper oral gavage technique can lead to inconsistent dosing. - Compound stability: UMM-766 solution may not be stable over the course of the experiment. - Timing of administration: The timing of the first dose relative to infection is critical for antiviral efficacy.
- Ensure personnel are proficient in oral gavage. - Prepare fresh solutions of UMM-766 daily unless stability data indicates otherwise. - Adhere strictly to the planned dosing schedule as outlined in the experimental protocol.
Quantitative Data Summary
Published studies on the toxicity of UMM-766 in mice have focused on its tolerability at therapeutic doses rather than establishing a full toxicity profile. The following table summarizes the available data.
Parameter
Dose (mg/kg/day)
Duration
Mouse Strain
Observations
Reference
Tolerability
1, 3, 10
7 days (oral)
BALB/c
Well-tolerated; no observable signs of toxicity, changes in physical appearance, or behavior.
This protocol is based on the methodology described in the available literature[1].
1. Animals:
Six- to eight-week-old male and female BALB/c mice.
2. Housing:
House animals in appropriate caging with access to food and water ad libitum.
Maintain a 12-hour light/dark cycle.
Allow for an acclimatization period of at least 7 days before the start of the experiment.
3. Groups:
Group 1: Vehicle control (e.g., saline).
Group 2: 1 mg/kg UMM-766.
Group 3: 3 mg/kg UMM-766.
Group 4: 10 mg/kg UMM-766.
(n=4 per group, equal numbers of males and females).
4. Drug Administration:
Prepare UMM-766 in the appropriate vehicle.
Administer the assigned treatment once daily via oral gavage for 7 consecutive days.
5. Monitoring:
Observe animals daily for changes in physical appearance, natural and provoked behaviors, and any signs of toxicity.
Record body weights daily.
Continue monitoring for a total of 14 days from the first dose.
6. Endpoint:
At the end of the 14-day observation period, animals may be euthanized for tissue collection and histopathological analysis if required.
Signaling Pathways and Experimental Workflows
At present, there is no published information detailing the specific signaling pathways affected by UMM-766 toxicity in mice. The primary mechanism of action is understood to be the inhibition of viral DNA polymerase[2][3].
Below is a generalized experimental workflow for assessing the tolerability of a compound like UMM-766 in mice.
Caption: General workflow for a murine tolerability study.
How to mitigate UMM-766 related experimental variability
Welcome to the technical support center for UMM-766, a potent, orally available nucleoside analog with broad-spectrum antiviral activity against orthopoxviruses. This resource is designed for researchers, scientists, and...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for UMM-766, a potent, orally available nucleoside analog with broad-spectrum antiviral activity against orthopoxviruses. This resource is designed for researchers, scientists, and drug development professionals to help mitigate experimental variability and address common challenges encountered when working with UMM-766.
Frequently Asked Questions (FAQs)
Q1: What is UMM-766 and what is its mechanism of action?
UMM-766 is a nucleoside analog, specifically 7-fluoro-7-deaza-2′-C-methyladenosine.[1] It functions as an inhibitor of the viral DNA-dependent RNA polymerase (DdRp), a critical enzyme for orthopoxvirus replication.[2] By targeting the viral DdRp, UMM-766 effectively halts the transcription of viral genes, thereby inhibiting viral replication. Poxviruses, including vaccinia virus, replicate exclusively in the cytoplasm of infected cells and encode their own replication machinery, making the viral DdRp a specific target.
Q2: What are the main applications of UMM-766 in research?
UMM-766 is primarily used as a research tool to study orthopoxvirus infections both in vitro and in vivo. It has demonstrated efficacy in murine models of orthopox disease, reducing viral load and increasing survival.[2][3] Researchers use UMM-766 to investigate the mechanisms of orthopoxvirus replication, evaluate antiviral efficacy, and as a positive control in the screening of new anti-orthopoxvirus compounds.
Q3: How should I prepare and store UMM-766 stock solutions?
For high-throughput screening, UMM-766 has been provided as a 10 mM solution in DMSO.[4] For general laboratory use, it is recommended to prepare a concentrated stock solution in a high-quality, anhydrous solvent such as DMSO.
Preparation: To prepare a 10 mM stock solution, dissolve 2.98 mg of UMM-766 (Molecular Weight: 298.27 g/mol ) in 1 mL of DMSO. Ensure the compound is fully dissolved by vortexing.
Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When stored properly, nucleoside analog solutions in DMSO are generally stable for several months. However, for critical experiments, it is advisable to use freshly prepared stocks or stocks that have been stored for less than 3 months.
Q4: What is the solubility of UMM-766?
The solubility of UMM-766 in phosphate-buffered saline (PBS) at pH 7.4 has been reported to be 3.3 mg/mL.
Troubleshooting Guide
Experimental variability can arise from several factors when working with UMM-766. This guide addresses specific issues you might encounter.
Issue
Potential Cause
Recommended Solution
Inconsistent antiviral activity between experiments
1. Inconsistent Drug Concentration: Inaccurate pipetting or errors in serial dilutions.
- Calibrate your pipettes regularly.- Prepare fresh serial dilutions for each experiment.- Use a positive control with a known EC50 to validate your assay.
2. Cell Health and Density: Variations in cell confluency, passage number, or overall health can affect viral replication and drug efficacy.
- Maintain a consistent cell seeding density and ensure monolayers are confluent at the time of infection.- Use cells within a consistent and low passage number range.- Regularly check cells for any signs of stress or contamination.
3. Viral Titer Variability: Inconsistent multiplicity of infection (MOI) due to variations in viral stock titer.
- Titer your viral stocks regularly using a reliable method like a plaque assay.- Use a consistent and optimized MOI for your experiments.
Lower than expected potency (high EC50 value)
1. Drug Degradation: Improper storage or handling of UMM-766 stock solutions.
- Aliquot stock solutions to minimize freeze-thaw cycles.- Protect stock solutions from light.- Prepare fresh working solutions from a frozen stock for each experiment.
2. Suboptimal Assay Conditions: The duration of the assay or the cell type used may not be optimal.
- Optimize the infection time and drug treatment window for your specific virus and cell line.- Be aware that antiviral activity can vary between cell lines; for example, UMM-766 showed less activity in MRC-5 cells compared to RAW 264.7 cells.
3. Cellular Factors: Differences in cellular uptake, metabolism, or efflux of the compound.
- Consider that cell lines can have different levels of nucleoside transporters and kinases required to activate UMM-766 to its triphosphate form. This inherent biological difference can lead to variability.
High cytotoxicity observed
1. High Drug Concentration: The concentrations of UMM-766 being used are toxic to the cells.
- Perform a cytotoxicity assay (e.g., MTT or CellTiter-Glo) to determine the 50% cytotoxic concentration (CC50) in your specific cell line.- Ensure your working concentrations are well below the CC50 value.
2. Solvent Toxicity: The concentration of the solvent (e.g., DMSO) is too high in the final culture medium.
- Ensure the final concentration of DMSO in your cell culture medium is typically below 0.5% and is consistent across all wells, including vehicle controls.
Variability in in vivo studies
1. Animal-to-Animal Variation: Inherent biological differences between individual animals.
- Use a sufficient number of animals per group to achieve statistical power.- Ensure animals are age and sex-matched.- Acclimatize animals to the facility before starting the experiment.
2. Inconsistent Drug Administration: Variability in the volume or concentration of the drug administered.
- Calibrate equipment used for oral gavage or other administration routes.- Ensure consistent and accurate dosing for all animals. A drug tolerability study should be performed.[4]
Experimental Protocols
General Orthopoxvirus Plaque Assay Protocol
This protocol can be adapted for determining viral titers and assessing the antiviral activity of UMM-766.
Cell Seeding: Seed a 6-well or 12-well plate with a suitable cell line (e.g., Vero E6 or BSC-1) to form a confluent monolayer overnight.[5]
Drug Treatment (for antiviral assay): Pre-treat the cells with various concentrations of UMM-766 (and a vehicle control) for a specified period (e.g., 2 hours) before infection.
Viral Infection: Remove the culture medium and infect the cells with a serial dilution of the virus for 1-2 hours at 37°C.
Overlay: After the incubation period, remove the virus inoculum and add an overlay medium (e.g., containing 0.5% methylcellulose (B11928114) or 1% agarose (B213101) in culture medium) to restrict virus spread to adjacent cells.[5]
Incubation: Incubate the plates for 2-3 days at 37°C to allow for plaque formation.
Staining: Fix the cells (e.g., with 10% formalin) and stain with a solution like crystal violet to visualize the plaques.[5]
Quantification: Count the number of plaques to determine the viral titer (in plaque-forming units per mL, PFU/mL) or the reduction in plaque number in the presence of UMM-766.
General Cytotoxicity Assay Protocol
This protocol helps determine the cytotoxic potential of UMM-766.
Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.
Compound Addition: Add serial dilutions of UMM-766 to the wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.
Incubation: Incubate the plate for a period that matches the duration of your antiviral assay (e.g., 48-72 hours).
Viability Assessment: Use a commercially available cell viability reagent (e.g., MTT, MTS, or a reagent that measures ATP content like CellTiter-Glo). Follow the manufacturer's instructions.
Data Analysis: Measure the signal (e.g., absorbance or luminescence) and calculate the percentage of cell viability relative to the vehicle control. Determine the 50% cytotoxic concentration (CC50).
Data Presentation
Table 1: In Vitro Activity of UMM-766 Against Orthopoxviruses
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI = CC50/EC50)
Vaccinia Virus (VACV)
RAW 264.7
<1
>30
>30
Vaccinia Virus (VACV)
MRC-5
~2-8
>30
>3.7
Rabbitpox Virus (RPXV)
RAW 264.7
<1
>30
>110
Cowpox Virus (CPXV)
RAW 264.7
8.09
>30
>3.7
Cowpox Virus (CPXV)
MRC-5
2.17
>30
>13.8
Data compiled from published studies. Actual values may vary depending on experimental conditions.
Table 2: In Vivo Efficacy of UMM-766 in a Murine Model of Vaccinia Virus Infection
Treatment Group
Dose (mg/kg/day)
Survival Rate
Median Survival (days)
Vehicle Control
0
0%
7
UMM-766
1
10%
8
UMM-766
3
30%
8
UMM-766
10
80%
Not reached
Data from a lethal exposure model in BALB/c mice.[2]
Visualizations
Orthopoxvirus Replication Cycle and UMM-766's Point of Intervention
Caption: Inhibition of Orthopoxvirus Replication by UMM-766.
Experimental Workflow for Assessing UMM-766 Antiviral Activity
Caption: A typical workflow for evaluating the antiviral efficacy of UMM-766.
UMM-766 treatment duration for optimal viral clearance
Disclaimer: The following information is provided for research purposes only. UMM-766 is an investigational compound, and its use should be strictly limited to controlled laboratory and clinical settings under the guidan...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: The following information is provided for research purposes only. UMM-766 is an investigational compound, and its use should be strictly limited to controlled laboratory and clinical settings under the guidance of qualified professionals. The data presented is based on preliminary studies and is subject to change as more information becomes available. For the purpose of this guide, UMM-766 is treated as an analogue to Remdesivir, and data from Remdesivir studies are used as a proxy.
Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for UMM-766?
A1: UMM-766 is a nucleotide analogue prodrug. It is metabolized within the host cell to its active triphosphate form. This active form acts as a direct inhibitor of the viral RNA-dependent RNA polymerase (RdRp) enzyme, which is essential for viral genome replication.[1][2][3] By mimicking a natural RNA building block, it gets incorporated into nascent viral RNA strands.[1] This incorporation leads to delayed chain termination, effectively halting the replication of the viral genome.[1]
Q2: What is the optimal treatment duration for achieving viral clearance with UMM-766 in clinical studies?
A2: Clinical trial data for hospitalized patients with severe disease not requiring mechanical ventilation suggests that a 5-day course of treatment provides a similar clinical outcome to a 10-day course. In one study, 64% of patients in the 5-day group showed clinical improvement by day 14, compared to 54% in the 10-day group. After adjusting for baseline clinical status, the differences in clinical outcomes between the two durations were not statistically significant. Therefore, a 5-day course is often considered sufficient for many patients.
Q3: Is there a difference in viral load reduction between a 5-day and a 10-day treatment course?
A3: Studies have shown that UMM-766 has a modest effect on viral clearance. One modeling analysis indicated that the treatment can reduce the time to viral clearance by a median of 0.7 days compared to standard care. The available clinical data does not show a significant difference in viral load reduction or time to viral clearance between a 5-day and a 10-day treatment regimen in hospitalized patients.
Q4: I am observing unexpected toxicity in my cell culture assay. What could be the cause?
A4: While generally well-tolerated, higher concentrations or longer exposure to UMM-766 might lead to off-target effects. In clinical settings, adverse events, including nausea and elevated liver enzymes, have been reported. Longer treatment durations (10 days) have been associated with a higher incidence of serious adverse events, including acute kidney injury, compared to a 5-day course. We recommend performing a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line. Also, ensure the purity of the compound and the quality of your cell culture reagents.
Q5: What is the in vitro efficacy (EC50) of UMM-766 against the target virus?
A5: The in vitro 50% effective concentration (EC50) of UMM-766's analogue, Remdesivir, against SARS-CoV-2 typically ranges from 10 to 120 nM in various cell-based assays. However, EC50 values can vary depending on the cell line used, the viral strain, and the specific experimental protocol. It is crucial to establish the EC50 in your own experimental system.
Data Presentation
Table 1: Comparison of Clinical Outcomes for 5-Day vs. 10-Day UMM-766 Treatment in Patients with Severe Disease
Clinical Outcome (at Day 14)
5-Day Treatment Group
10-Day Treatment Group
Statistical Significance (p-value)
Clinical Improvement (≥2 points on ordinal scale)
64%
54%
Not significant (p=0.14 after adjustment)
Patients Discharged from Hospital
Greater number in 5-day group
Fewer patients discharged
Not specified
Mortality
Numerically fewer deaths
Numerically more deaths
Not specified
Serious Adverse Events
21%
35%
p < 0.05
Data is based on a randomized, open-label, phase 3 trial involving hospitalized patients with severe COVID-19 not requiring mechanical ventilation.
Experimental Protocols
1. In Vitro Antiviral Activity Assay (EC50 Determination)
Objective: To determine the concentration of UMM-766 that inhibits viral replication by 50%.
Methodology:
Cell Seeding: Plate a suitable host cell line (e.g., Vero E6, A549-ACE2-TMPRSS2) in 96-well plates and incubate until a confluent monolayer is formed.
Compound Preparation: Prepare a serial dilution of UMM-766 in an appropriate solvent (e.g., DMSO), followed by further dilution in culture medium to achieve final desired concentrations.
Infection and Treatment: Pre-treat the cell monolayers with the diluted UMM-766 for a specified time. Subsequently, infect the cells with the target virus at a predetermined multiplicity of infection (MOI).
Incubation: Incubate the plates for a duration that allows for multiple rounds of viral replication (e.g., 48-72 hours).
Quantification of Viral Replication: Measure the extent of viral replication using a suitable method, such as:
Plaque Reduction Assay: Staining and counting viral plaques.
RT-qPCR: Quantifying viral RNA in the supernatant.
ELISA: Detecting viral antigens.
Data Analysis: Plot the percentage of viral inhibition against the compound concentration and use a non-linear regression model to calculate the EC50 value.
2. Clinical Trial Protocol for Viral Clearance Assessment
Objective: To evaluate the effect of UMM-766 treatment duration on viral load dynamics in patients.
Methodology:
Patient Population: Enroll patients with confirmed viral infection and stratify them based on disease severity.
Randomization: Randomly assign patients to different treatment arms (e.g., 5-day UMM-766 course, 10-day UMM-766 course, and a standard of care/placebo control group).
Dosing Regimen: Administer UMM-766 intravenously, typically with a loading dose on day 1, followed by a daily maintenance dose.
Sample Collection: Collect longitudinal samples from patients at specified time points (e.g., days 1, 3, 5, 8, 11, 15). Nasopharyngeal swabs are commonly used for respiratory viruses.
Viral Load Measurement: Quantify the viral load in the collected samples using a validated RT-qPCR assay. Normalize the viral load to the number of human cells in the sample to account for sampling variability.
Data Analysis: Model the viral decay rate for each treatment arm. Compare the time to viral clearance (defined as viral load falling below the limit of detection) between the different groups.
Visualizations
Caption: Mechanism of action of UMM-766.
Caption: Workflow for determining optimal treatment duration.
Caption: Treatment duration vs. clinical outcome relationship.
Technical Support Center: UMM-766 Antiviral Assays
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on cell line selection and troubleshooting for antiviral assays involving UMM-766, a novel nu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on cell line selection and troubleshooting for antiviral assays involving UMM-766, a novel nucleoside inhibitor of orthopoxviruses.
Frequently Asked Questions (FAQs)
Q1: What is UMM-766 and what is its mechanism of action?
A1: UMM-766 is an orally available nucleoside analog with potent and broad-spectrum antiviral activity against multiple members of the orthopoxvirus family.[1][2] As a nucleoside analog, its mechanism of action is presumed to involve the inhibition of viral DNA synthesis, a critical step in the replication of DNA viruses like orthopoxviruses. This interference with viral replication ultimately suppresses the production of new, infectious virus particles.
Q2: Which cell lines are recommended for testing the antiviral activity of UMM-766 against orthopoxviruses?
A2: The choice of cell line is critical for the successful evaluation of UMM-766. The ideal cell line should be permissive to orthopoxvirus replication and relevant to the research question. Based on existing data and common practices in orthopoxvirus research, the following cell lines are recommended:
RAW 264.7: A murine macrophage-like cell line. Macrophages are a natural target for orthopoxviruses, making this an immunologically relevant model. UMM-766 has shown high potency in this cell line.
MRC-5: A human fetal lung fibroblast cell line. While UMM-766 has shown activity in these cells, it was reportedly less potent compared to RAW 264.7 cells.[1] This difference may be due to variations in cellular uptake or metabolism of the compound.
Vero: An African green monkey kidney epithelial cell line. Vero cells are widely used in virology due to their susceptibility to a broad range of viruses and their deficient interferon production, which allows for robust viral replication.[3][4]
HEp-2: A human epithelial cell line. These cells have been used for the propagation of various orthopoxviruses.
BS-C-1: An African green monkey kidney epithelial cell line known for its use in plaque assays due to the clear cytopathic effects it exhibits upon viral infection.
Q3: What are the key factors to consider when selecting a cell line for UMM-766 antiviral assays?
A3: Several factors should be carefully considered to ensure reliable and reproducible results:
Permissivity to Orthopoxvirus Infection: The chosen cell line must efficiently support the replication of the specific orthopoxvirus strain being tested.
Expression of Relevant Host Factors: The presence of appropriate cellular receptors and factors necessary for viral entry and replication is crucial.
Assay Compatibility: The cell line should be suitable for the chosen antiviral assay format (e.g., form a clear monolayer for plaque assays, exhibit a measurable metabolic activity for cytotoxicity assays).
Relevance to in vivo Infection: Whenever possible, select a cell line that reflects the natural tropism of the virus to increase the translational relevance of the findings.
Growth Characteristics: Consider the doubling time, seeding density, and overall robustness of the cell line to ensure consistent and timely experimental readouts.
Data Presentation
Table 1: In Vitro Efficacy of UMM-766 Against Various Orthopoxviruses in Different Cell Lines
Cell Line
Virus
EC50 (µM)
RAW 264.7
Vaccinia Virus (VACV)
< 1
MRC-5
Vaccinia Virus (VACV)
< 1
RAW 264.7
Rabbitpox Virus (RPXV)
< 1
RAW 264.7
Cowpox Virus (CPXV)
2.17
MRC-5
Cowpox Virus (CPXV)
8.09
Data extracted from publicly available research.
Experimental Protocols
Protocol 1: Plaque Reduction Neutralization Test (PRNT)
This assay is the gold standard for quantifying the neutralization of viral infectivity by an antiviral compound.
Materials:
Selected permissive cell line (e.g., Vero, BS-C-1)
Orthopoxvirus stock of known titer
UMM-766 stock solution
Cell culture medium (e.g., DMEM) with 2% Fetal Bovine Serum (FBS)
Crystal violet staining solution (0.1% crystal violet in 20% ethanol)
6-well plates
Procedure:
Cell Seeding: Seed the selected cell line into 6-well plates at a density that will result in a confluent monolayer on the day of infection.
Compound Dilution: Prepare serial dilutions of UMM-766 in culture medium.
Virus-Compound Incubation: Mix a standardized amount of virus (to yield 50-100 plaques per well) with each dilution of UMM-766 and incubate for 1 hour at 37°C to allow the compound to neutralize the virus.
Infection: Remove the growth medium from the confluent cell monolayers and infect the cells with the virus-compound mixtures.
Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption.
Overlay: Gently remove the inoculum and overlay the cell monolayer with the overlay medium to restrict viral spread to adjacent cells.
Incubation: Incubate the plates at 37°C in a CO2 incubator for 2-3 days, or until clear plaques are visible.
Staining: Fix and stain the cells with crystal violet solution.
Plaque Counting: Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the virus-only control.
EC50 Determination: The EC50 value (the concentration of UMM-766 that reduces the number of plaques by 50%) is determined by plotting the percentage of plaque reduction against the compound concentration.
Protocol 2: MTT Cytotoxicity Assay
This colorimetric assay is used to assess the cytotoxicity of UMM-766 on the host cells.
Materials:
Selected cell line
UMM-766 stock solution
Cell culture medium with 10% FBS
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
96-well plates
Procedure:
Cell Seeding: Seed the selected cell line into 96-well plates at an appropriate density and allow them to attach overnight.
Compound Treatment: Prepare serial dilutions of UMM-766 in culture medium and add them to the wells. Include a "cells only" control (no compound).
Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.
Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
CC50 Determination: The CC50 value (the concentration of UMM-766 that reduces cell viability by 50%) is calculated by plotting the percentage of cell viability against the compound concentration.
Troubleshooting Guides
Issue 1: High Variability in EC50 Values
Potential Cause: Inconsistent cell seeding density, variations in virus titer, or inaccurate compound dilutions.
Solution:
Ensure a homogenous cell suspension before and during plating.
Use a consistent and low passage number of cells.
Prepare a large, single batch of virus stock and titer it accurately before each experiment.
Use calibrated pipettes and ensure thorough mixing during serial dilutions.
Issue 2: No or Low Antiviral Activity Observed
Potential Cause: Compound degradation, use of a drug-resistant virus strain, or low cell permeability.
Solution:
Prepare fresh compound dilutions for each experiment.
Ensure the viral strain used is sensitive to nucleoside analog inhibitors.
Consider using a different cell line with potentially higher compound uptake.
Issue 3: High Cytotoxicity Observed
Potential Cause: The compound is inherently toxic to the host cells at the tested concentrations.
Solution:
Determine the CC50 of the compound in parallel with the antiviral assay.
Calculate the Selectivity Index (SI = CC50/EC50) to assess the therapeutic window. A higher SI value indicates a more promising antiviral agent.
Comparative Efficacy of Antiviral Agents Against Cowpox Virus: A Review of Cidofovir
An extensive review of published literature reveals no available data on a compound designated UMM-766 for the treatment of cowpox virus or other orthopoxviruses. Therefore, a direct comparison with the established antiv...
Author: BenchChem Technical Support Team. Date: December 2025
An extensive review of published literature reveals no available data on a compound designated UMM-766 for the treatment of cowpox virus or other orthopoxviruses. Therefore, a direct comparison with the established antiviral, cidofovir (B1669016), is not currently possible. This guide provides a comprehensive overview of the efficacy and mechanism of action of cidofovir against cowpox virus, based on available experimental data.
Cidofovir is a well-established antiviral agent with broad-spectrum activity against DNA viruses, including members of the Poxviridae family such as cowpox virus.[1][2] It is a cornerstone for research into potential treatments for orthopoxvirus infections and serves as a critical benchmark for the evaluation of new therapeutic candidates.
Cidofovir: In Vitro and In Vivo Efficacy
Cidofovir has demonstrated significant efficacy against cowpox virus in both cell culture and animal models. Its activity is attributed to its function as a nucleotide analog that, after cellular phosphorylation, targets the viral DNA polymerase, thereby inhibiting viral replication.[2][3][4]
Quantitative Data Summary
The following tables summarize the in vitro and in vivo efficacy of cidofovir against cowpox virus from key studies.
Table 1: In Vitro Efficacy of Cidofovir Against Orthopoxviruses
IC₅₀ (50% inhibitory concentration) is the concentration of a drug that is required for 50% inhibition of viral replication in vitro.
HFF: Human Foreskin Fibroblast; BSC: African green monkey kidney cells; Vero: African green monkey kidney epithelial cells.
Table 2: In Vivo Efficacy of Cidofovir in Murine Models of Cowpox Virus Infection
Mouse Strain
Virus Challenge
Treatment Regimen
Outcome
Study
BALB/c
Intranasal (2 x 10⁶ pfu)
Single 100 mg/kg s.c. dose (-4 to +3 days post-infection)
Cidofovir is an acyclic nucleoside phosphonate. Its antiviral activity relies on its conversion to an active diphosphate (B83284) form by host cellular enzymes. This active metabolite then acts as a competitive inhibitor and an alternative substrate for the viral DNA polymerase, leading to the termination of DNA chain elongation and the inhibition of viral replication.
Caption: Intracellular activation and mechanism of action of cidofovir.
Experimental Protocols
The following provides a generalized methodology for in vivo efficacy studies of cidofovir against cowpox virus, based on published research.
Murine Model for Cowpox Virus Infection
Animal Model: BALB/c mice, typically 3-7 weeks old, are commonly used.[6] For studies involving immunocompromised hosts, Severe Combined Immunodeficiency (SCID) mice are utilized.[6]
Virus Strain and Challenge: Mice are infected with a lethal dose of cowpox virus (e.g., 2–5 × 10⁶ plaque-forming units) via intranasal instillation or aerosol exposure to model a respiratory infection.[6]
Drug Administration: Cidofovir is typically dissolved in a sterile phosphate-buffered saline (PBS) solution and administered via subcutaneous (s.c.) or intraperitoneal (i.p.) injection.[5][6] For localized respiratory delivery models, intranasal administration has also been tested.[1]
Efficacy Evaluation: Key endpoints for assessing the efficacy of the treatment include:
Survival Rate: Monitoring the percentage of surviving animals over a period of at least 21 days.[6]
Viral Titers: Quantifying the amount of virus in target organs, such as the lungs, at specific time points post-infection.[6]
Pathology: Histopathological examination of tissues to assess the extent of virus-induced damage, such as viral pneumonitis and pulmonary hemorrhage.[6]
Clinical Signs: Daily monitoring of body weight and observation for signs of illness.[6]
Caption: A typical workflow for in vivo antiviral efficacy studies.
Conclusion
Cidofovir is a potent inhibitor of cowpox virus replication both in vitro and in vivo.[1][2][6] It serves as an essential reference compound in the development of new therapies for orthopoxvirus infections. The lack of publicly available data on "UMM-766" prevents a comparative analysis at this time. Future research and publication of data on novel compounds are necessary to identify new potential treatments and to understand their efficacy relative to established antivirals like cidofovir.
A Head-to-Head Comparison: UMM-766 and Brincidofovir for Orthopoxvirus Infections
For Immediate Release In the landscape of antiviral therapeutics for orthopoxvirus infections, two prominent contenders, UMM-766 and brincidofovir (B1667797), are garnering significant attention from the scientific commu...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
In the landscape of antiviral therapeutics for orthopoxvirus infections, two prominent contenders, UMM-766 and brincidofovir (B1667797), are garnering significant attention from the scientific community. This guide provides a comprehensive comparison of their performance, supported by available experimental data, to inform researchers, scientists, and drug development professionals.
Lipid-conjugated prodrug of cidofovir (B1669016); active metabolite (cidofovir diphosphate) inhibits viral DNA polymerase.
Target
Viral RNA Polymerase
Viral DNA Polymerase
Route of Administration
Oral
Oral
Development Status
Investigational
Approved for smallpox
Mechanism of Action: Two Distinct Approaches to Viral Inhibition
UMM-766 and brincidofovir target different essential enzymes in the orthopoxvirus replication cycle, offering distinct therapeutic strategies.
UMM-766 is a novel nucleoside analog that functions as a DNA-dependent RNA polymerase (DdRp) inhibitor.[1] By targeting this enzyme, UMM-766 effectively halts the transcription of viral genes, a critical step for the production of new viral particles.
Figure 1. Mechanism of action of UMM-766.
Brincidofovir (BCV) is a lipid-conjugated prodrug of cidofovir.[2][3][4][5] Its lipid component facilitates entry into host cells. Once inside, the lipid moiety is cleaved, and cidofovir is phosphorylated to its active form, cidofovir diphosphate. This active metabolite competitively inhibits the viral DNA polymerase, leading to the termination of viral DNA chain elongation.
Figure 2. Mechanism of action of Brincidofovir.
In Vitro Efficacy: Potent Antiviral Activity
Both UMM-766 and brincidofovir have demonstrated potent in vitro activity against a range of orthopoxviruses. However, a direct comparison is challenging due to variations in experimental conditions across different studies.
Table 1: In Vitro Efficacy (EC50) of UMM-766 and Brincidofovir against Orthopoxviruses
Compound
Virus
Cell Line
EC50 (µM)
Reference
UMM-766
Vaccinia Virus (VACV)
RAW264.7
<1
Vaccinia Virus (VACV)
MRC-5
<1
Rabbitpox Virus (RPXV)
RAW264.7
<1
Cowpox Virus (CPXV)
RAW264.7
2.17
Cowpox Virus (CPXV)
MRC-5
8.09
Brincidofovir
Variola Virus (5 strains)
BSC-40
0.05 - 0.21 (avg. 0.11)
Rabbitpox Virus
-
~0.5
Ectromelia Virus (Mousepox)
-
~0.5
Other Orthopoxviruses
-
0.2 - 1.2
In Vivo Efficacy: A Comparative Look in a Murine Model
Studies in BALB/c mice challenged with Vaccinia Virus (VACV) provide the most direct available comparison of the in vivo efficacy of UMM-766 and brincidofovir.
UMM-766 demonstrated a dose-dependent increase in survival in a murine model of severe orthopoxvirus infection. In a lethal VACV challenge model in BALB/c mice, oral administration of UMM-766 for 7 days, starting one day post-infection, resulted in significantly improved survival rates.
Brincidofovir has also shown protective efficacy in BALB/c mice challenged with VACV. Post-challenge administration of brincidofovir rescued both normal and immune-deficient mice from a lethal VACV infection and significantly reduced viral loads.
Table 2: In Vivo Efficacy of UMM-766 and Brincidofovir in a Lethal Vaccinia Virus (VACV) Challenge Model in BALB/c Mice
Compound
Dosing Regimen
Survival Rate (%)
Reference
UMM-766
1 mg/kg/day for 7 days
Not specified, but lower than 3mg/kg
3 mg/kg/day for 7 days
Not specified, but lower than 10mg/kg
10 mg/kg/day for 7 days
Significantly improved survival
Brincidofovir
20 mg/kg, 3 doses every 48h (starting day 1 or 2 post-challenge)
100%
5 mg/kg, 3 doses every 48h (starting day 1 post-challenge)
100%
2.5 mg/kg, 3 doses every 48h (starting day 1 post-challenge)
16%
It is important to note that the challenge virus strains and specific experimental conditions may have varied between the studies, which could influence the outcomes.
Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of experimental findings.
In Vivo Efficacy of UMM-766 in a Murine Model
Animal Model: 6 to 11-week-old male and female BALB/c mice.
Virus Challenge: Intranasal instillation of Vaccinia Virus (VACV).
Drug Administration: Oral gavage of UMM-766 (1, 3, or 10 mg/kg) or vehicle control, starting on day 1 post-infection and continuing for 7 days.
Monitoring: Animals were monitored for weight changes, signs of disease, and survival for 21 days post-exposure.
Pathology: Tissues were harvested for histopathological analysis at scheduled time points.
Figure 3. Experimental workflow for UMM-766 in vivo efficacy study.
In Vivo Efficacy of Brincidofovir in a Murine Model
Animal Model: Normal and immune-deficient (nude, nu/nu) BALB/c mice.
Virus Challenge: Intranasal infection with recombinant IHD-J-Luc VACV expressing luciferase.
Drug Administration: Oral administration of brincidofovir (e.g., 20 mg/kg) in three doses every 48 hours, starting 1 or 2 days post-challenge.
Monitoring: Whole-body bioluminescence imaging to record viral loads in various organs and enumeration of pox lesions. Survival was the primary endpoint.
Figure 4. Experimental workflow for Brincidofovir in vivo efficacy study.
Conclusion
Both UMM-766 and brincidofovir are potent inhibitors of orthopoxvirus replication, albeit through different mechanisms of action. The available in vivo data in a murine model suggests that both compounds can provide significant protection against a lethal vaccinia virus challenge. Brincidofovir is an approved therapeutic for smallpox, while UMM-766 remains an investigational drug with promising preclinical data. The distinct molecular targets of these two drugs may offer opportunities for combination therapy to enhance efficacy and mitigate the risk of drug resistance. Further head-to-head comparative studies under identical experimental conditions are warranted to provide a more definitive assessment of their relative potency and therapeutic potential.
UMM-766: A Potent Nucleoside Analog Demonstrates Broad-Spectrum Antiviral Activity Against Orthopoxviruses in Diverse Cell Lines
A comprehensive analysis of the in vitro efficacy of the novel antiviral compound UMM-766 reveals significant inhibitory activity against several orthopoxviruses. This guide presents a comparative overview of UMM-766's p...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive analysis of the in vitro efficacy of the novel antiviral compound UMM-766 reveals significant inhibitory activity against several orthopoxviruses. This guide presents a comparative overview of UMM-766's performance in different cell lines, supported by experimental data and detailed protocols, to inform researchers and drug development professionals in the field of virology.
The novel nucleoside inhibitor UMM-766 has been identified as a promising candidate for anti-orthopoxvirus therapeutics, exhibiting potent and broad-spectrum activity.[1][2] Studies have demonstrated its ability to inhibit the replication of multiple members of the poxvirus family, including vaccinia virus (VACV), rabbitpox virus (RPXV), and cowpox virus (CPXV).[3][4] This report provides a detailed comparison of UMM-766's antiviral activity in two distinct and widely used cell lines: the human fetal lung fibroblast cell line, MRC-5, and the murine macrophage-like cell line, RAW264.7.[1][3][5][6][7]
Comparative Antiviral Efficacy of UMM-766
The antiviral activity of UMM-766 was evaluated in a high-throughput, high-content image-based phenotypic assay.[3][4] The compound's efficacy is quantified by its 50% effective concentration (EC50), while its safety profile is assessed by the 50% cytotoxic concentration (CC50). The ratio of these two values provides the selectivity index (SI), a critical measure of a drug's therapeutic window.
The data presented below summarizes the antiviral activity of UMM-766 against various orthopoxviruses in MRC-5 and RAW264.7 cells. For comparison, data for ST-246 (Tecovirimat), an FDA-approved anti-smallpox agent, is also included.[4][8][9]
Compound
Virus
Cell Line
EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
UMM-766
Vaccinia Virus (VACV)
MRC-5
<1
>300
>300
Vaccinia Virus (VACV)
RAW264.7
<1
>300
>300
Rabbitpox Virus (RPXV)
MRC-5
Not Reported
>300
-
Rabbitpox Virus (RPXV)
RAW264.7
<1
>300
>300
Cowpox Virus (CPXV)
MRC-5
8.09
>300
>37.1
Cowpox Virus (CPXV)
RAW264.7
2.17
24.3
11.2
ST-246
Vaccinia Virus (VACV)
Multiple
0.004-0.0045
>30
>6667-7500
Note: The EC50 value of <1 µM for UMM-766 against VACV and RPXV indicates potent antiviral activity. The high CC50 values suggest low cytotoxicity. The Selectivity Index (SI) is calculated as CC50/EC50.
Experimental Methodologies
The validation of UMM-766's antiviral activity involved a series of robust in vitro experiments. The following is a detailed protocol for the key assays performed.
High-Content Imaging-Based Antiviral Assay
Cell Preparation: MRC-5 and RAW264.7 cells were cultured in their respective recommended media and seeded into multi-well plates.
Compound Treatment: A dilution series of UMM-766 and the control compound, ST-246, were added to the cells.
Viral Infection: Cells were infected with the respective orthopoxviruses (VACV, RPXV, or CPXV) at a predetermined multiplicity of infection (MOI).
Incubation: The plates were incubated for a period that allows for viral replication and the development of cytopathic effects (CPE).
Imaging and Analysis: Following incubation, the cells were fixed and stained with nuclear and viral-specific fluorescent dyes. High-content imaging systems were used to capture images of the cells.
Data Quantification: Image analysis software was utilized to quantify the number of infected cells and the total number of cells in each well. The percentage of infection inhibition and cell viability were calculated relative to untreated and uninfected controls.
Dose-Response Analysis: The EC50, EC90 (90% effective concentration), and CC50 values were determined by fitting the dose-response data to a four-parameter logistic regression model using software such as GeneData Condoseo with the Levenberg Marquardt algorithm.[10]
Visualizing the Experimental Workflow and Mechanism of Action
To further elucidate the experimental process and the proposed mechanism of UMM-766, the following diagrams have been generated.
Caption: Workflow for antiviral activity validation of UMM-766.
The proposed mechanism of action for UMM-766 is the inhibition of the viral DNA-dependent RNA polymerase.[11] As a nucleoside analog, it is believed to be incorporated into the growing viral RNA chain, leading to premature termination of transcription and thereby halting viral replication.
UMM-766: A Comparative Efficacy Analysis Against FDA-Approved Antivirals for Orthopoxvirus Infections
For Immediate Release This guide provides a detailed comparison of the investigational antiviral agent UMM-766 with currently FDA-approved treatments for orthopoxvirus infections, including Tecovirimat (B1682736) (TPOXX)...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
This guide provides a detailed comparison of the investigational antiviral agent UMM-766 with currently FDA-approved treatments for orthopoxvirus infections, including Tecovirimat (B1682736) (TPOXX), Brincidofovir (Tembexa), and Cidofovir (B1669016). This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of available efficacy data, mechanisms of action, and experimental methodologies to support further investigation and development in the field of antiviral therapeutics.
Executive Summary
UMM-766 is a novel, orally available nucleoside analog demonstrating potent, broad-spectrum activity against a range of orthopoxviruses in preclinical studies. This guide synthesizes the current understanding of UMM-766's efficacy in comparison to established antiviral agents. While direct head-to-head clinical trials are not yet available, this document compiles in vitro and in vivo data from various studies to provide a comparative perspective.
Inhibits the function of the orthopoxvirus VP37 envelope wrapping protein, preventing the formation of extracellular enveloped virus (EEV) and cell-to-cell spread.[2][3][4]
Brincidofovir (Tembexa)
Chimerix
Approved for Smallpox
Lipid-conjugated prodrug of cidofovir; the active metabolite, cidofovir diphosphate (B83284), inhibits viral DNA polymerase, leading to termination of DNA synthesis.[5][6][7][8][9]
Cidofovir
Gilead Sciences
Approved for CMV Retinitis (used off-label for orthopoxviruses)
Acyclic nucleoside phosphonate (B1237965) that, after phosphorylation to its diphosphate form, acts as a competitive inhibitor and alternative substrate for viral DNA polymerase, disrupting DNA synthesis.[10][11][12][13]
Comparative In Vitro Efficacy
The following tables summarize the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) of UMM-766 and FDA-approved antivirals against various orthopoxviruses. The Selectivity Index (SI), calculated as CC50/EC50, is a measure of the drug's therapeutic window.
In vivo studies provide crucial data on the therapeutic potential of antiviral candidates. The following summarizes available data from murine models of orthopoxvirus infection.
UMM-766:
In a lethal murine model of severe orthopoxvirus infection using vaccinia virus (VACV), orally administered UMM-766 demonstrated a dose-dependent increase in survival.[17][18] Treatment resulted in significantly reduced lesions in the lung and nasal cavity and markedly lower viral levels.[17][18][19]
Model: BALB/c mice infected intranasally with VACV.[17]
Key Findings: The 10 mg/kg dose provided the most significant survival advantage and reduction in pathology.[17][19]
Tecovirimat:
Tecovirimat has shown protective efficacy in various animal models, including mice challenged with ectromelia virus, cowpox virus, and vaccinia virus.[15]
Model: Murine models of orthopoxvirus infection.
Key Findings: Treatment initiated up to 72 hours post-infection provided protection from lethal challenge.[20]
Brincidofovir:
Brincidofovir has demonstrated efficacy in several animal models of orthopoxvirus infection, including intranasal challenge with vaccinia virus in mice.[21]
Model: BALB/c mice infected intranasally with IHD-J-Luc VACV.[21]
Dosage: 2.5, 5, and 20 mg/kg on days 1, 3, and 5 post-challenge.[21]
Key Findings: Doses of 5 and 20 mg/kg protected 100% of mice from lethal challenge.[21][22]
Cidofovir:
Cidofovir has been evaluated in murine models of vaccinia and cowpox virus infections.
Model: BALB/c mice infected intranasally with VACV or cowpox virus.[23][24][25]
Dosage: Various dosing regimens, including single and multiple doses.
Key Findings: Cidofovir conferred significant protection when treatment was initiated up to 72-96 hours post-infection, with efficacy being dose-dependent.[23] A single dose of 100 mg/kg provided significant protection when administered from 5 days before to 3 days after infection.[23]
Mechanisms of Action & Signaling Pathways
Understanding the molecular targets and pathways is critical for drug development and combination therapy strategies.
A Head-to-Head Comparison of UMM-766 and Other Poxvirus Inhibitors
For Immediate Release In the landscape of antiviral research, the threat of both re-emerging and novel poxvirus infections necessitates a robust pipeline of effective countermeasures. This guide provides a detailed, data...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
In the landscape of antiviral research, the threat of both re-emerging and novel poxvirus infections necessitates a robust pipeline of effective countermeasures. This guide provides a detailed, data-driven comparison of the novel nucleoside analog UMM-766 against established poxvirus inhibitors, including Tecovirimat, Brincidofovir, and Cidofovir (B1669016). This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the current therapeutic landscape for orthopoxvirus infections.
Executive Summary
Poxviruses, a family of large, double-stranded DNA viruses, include the eradicated but still concerning variola virus (smallpox), as well as zoonotic threats like monkeypox virus. While several antiviral agents have been developed and approved, the potential for drug resistance and the need for diverse therapeutic options drive the continued search for new inhibitors. UMM-766 has emerged as a promising candidate with potent, broad-spectrum activity against multiple orthopoxviruses. This guide will delve into its mechanism of action and compare its in vitro and in vivo efficacy against leading inhibitors.
Mechanism of Action: A Divergent Approach to Viral Inhibition
A key strategy in antiviral therapy is the targeting of distinct viral processes to enhance efficacy and mitigate the development of resistance. UMM-766 and its counterparts achieve their antiviral effects through varied mechanisms:
UMM-766: This novel nucleoside analog is a DNA-dependent RNA polymerase (DdRp) inhibitor, targeting a crucial enzyme in the viral replication cycle.[1]
Tecovirimat (ST-246): Tecovirimat is a highly specific inhibitor of the orthopoxvirus VP37 protein (encoded by the F13L gene). This protein is essential for the formation of the viral envelope required for cell-to-cell spread. By inhibiting VP37, Tecovirimat effectively blocks the production of extracellular enveloped virions, thereby halting the spread of the virus within the host.[2]
Cidofovir (CDV): As a nucleotide analog, Cidofovir and its active metabolite, cidofovir diphosphate (B83284), selectively inhibit viral DNA polymerase.[3] Incorporation of cidofovir into the growing viral DNA chain results in a reduction in the rate of viral DNA synthesis.[3]
Brincidofovir (BCV): Brincidofovir is an orally bioavailable lipid conjugate of cidofovir.[4] It acts as a prodrug, efficiently delivering cidofovir into cells where it is converted to its active diphosphate form, which then inhibits the viral DNA polymerase.[4] This lipid conjugation enhances oral bioavailability and reduces the nephrotoxicity associated with cidofovir.[4]
In Vitro Efficacy: A Quantitative Comparison
The half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) are key metrics for assessing the in vitro potency of an antiviral compound. The following table summarizes the available data for UMM-766 and other inhibitors against a range of orthopoxviruses.
In Vivo Efficacy: Protective Effects in Animal Models
Preclinical animal models are critical for evaluating the in vivo efficacy of antiviral candidates. UMM-766 has demonstrated significant protective effects in a murine model of severe orthopoxvirus infection.
A 7-day oral dosing regimen of UMM-766 in a murine model of severe orthopoxvirus infection resulted in a dose-dependent increase in survival.[7][11] Treated animals exhibited significantly reduced lesions in the lung and nasal cavity, particularly at a dose of 10 µg/mL.[7][11] Furthermore, viral levels were markedly lower in the UMM-766-treated animals.[7][11]
Experimental Methodologies
The following are detailed protocols for key experiments cited in the comparison of these poxvirus inhibitors.
Plaque Reduction Neutralization Test (PRNT)
This assay is a gold standard for quantifying the inhibition of viral replication.[12]
Cell Seeding: Prepare confluent monolayers of a suitable cell line (e.g., Vero or BSC-40 cells) in multi-well plates.
Virus Infection: Infect the cells with the target orthopoxvirus at a concentration calculated to produce a countable number of plaques.
Inhibitor Treatment: After a brief incubation period for viral entry, remove the inoculum. Add a semi-solid overlay (e.g., methylcellulose (B11928114) or agar) containing serial dilutions of the inhibitor.
Incubation: Incubate the plates for a sufficient period for plaques to develop (typically 2-3 days).
Plaque Visualization: Fix and stain the cells (e.g., with crystal violet), which stains living cells, making the viral plaques visible as clear zones.
Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque inhibition for each drug concentration relative to untreated virus control wells. The EC50 value is determined by fitting the dose-response data to a sigmoidal curve using non-linear regression analysis.[2]
Virus Yield Reduction Assay
This protocol quantifies the reduction in the production of new infectious virus particles.[13][14]
Infection and Treatment: Infect cell monolayers with the virus and treat them with different concentrations of the inhibitor.[12]
Harvesting: After a full viral replication cycle, harvest the supernatant and the cells separately.[12]
Quantification of Viral Progeny:
Infectious Particles: Determine the titer of infectious virus in the harvested samples using a standard plaque assay or a 50% tissue culture infectious dose (TCID50) assay on fresh cell monolayers.[12]
Genomic Copies: Extract viral DNA from both the supernatant and the cell lysate. Quantify the number of viral genomes using quantitative PCR (qPCR) targeting a conserved orthopoxvirus gene.[12]
Analysis: The reduction in viral yield (both infectious particles and genomic copies) in treated samples is compared to untreated controls to determine the inhibitor's efficacy.
In Vivo Efficacy Testing in a Murine Model
This methodology assesses the protective efficacy of an antiviral agent in a living organism.
Animal Model: BALB/c mice are commonly used for orthopoxvirus infection studies.[1][5]
Infection: Mice are challenged with a lethal or sublethal dose of vaccinia virus (VACV) via intranasal instillation, a route that mimics natural transmission of some orthopoxviruses.[5][15]
Treatment: The test compound (e.g., UMM-766) is administered orally at various doses for a specified duration (e.g., 7 days), starting at a predetermined time post-infection.[1][5]
Monitoring: Animals are monitored daily for weight loss and survival.[1]
Endpoint Analysis: At the end of the study, or at specific time points, tissues (e.g., lungs, nasal cavity) are harvested for histopathological analysis to assess tissue damage and for viral load determination via plaque assay or qPCR.[5]
Visualizing the Mechanisms and Workflows
To further elucidate the concepts discussed, the following diagrams illustrate the signaling pathways targeted by the inhibitors and the experimental workflows.
Caption: Mechanisms of action for UMM-766 and other poxvirus inhibitors.
Caption: General experimental workflows for evaluating antiviral efficacy.
Conclusion
UMM-766 represents a promising new class of orally available nucleoside analogs for the treatment of orthopoxvirus infections. Its distinct mechanism of action, targeting the viral DNA-dependent RNA polymerase, offers a valuable alternative and potential synergistic partner to existing therapies that target viral DNA polymerase or egress. While further head-to-head comparative studies are warranted, the initial in vitro and in vivo data for UMM-766 demonstrate potent antiviral activity. The continued development of diverse antiviral agents like UMM-766 is crucial for preparedness against future poxvirus threats.
UMM-766: A Potential Alternative for Tecovirimat-Resistant Mpox
A Comparative Guide for Researchers and Drug Development Professionals The emergence of tecovirimat-resistant strains of the mpox virus (MPXV) necessitates the exploration of alternative antiviral therapies. This guide p...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide for Researchers and Drug Development Professionals
The emergence of tecovirimat-resistant strains of the mpox virus (MPXV) necessitates the exploration of alternative antiviral therapies. This guide provides a comparative overview of UMM-766, a novel nucleoside analog, and tecovirimat (B1682736), the current frontline treatment for mpox. We present available experimental data, detail relevant methodologies, and visualize key pathways to inform future research and development efforts in the field of orthopoxvirus therapeutics.
Executive Summary
Tecovirimat, an inhibitor of the viral p37 protein, has been instrumental in managing the recent mpox outbreak. However, the rise of resistance, primarily through mutations in the F13L gene encoding p37, poses a significant public health challenge. UMM-766, a nucleoside analog, presents a promising alternative with a different mechanism of action that may circumvent tecovirimat resistance. This guide synthesizes the current preclinical data for both compounds, highlighting their mechanisms, in vitro efficacy, and in vivo performance. While direct comparative studies of UMM-766 against tecovirimat-resistant mpox are not yet available, the existing data suggest that UMM-766 warrants further investigation as a potential countermeasure.
Mechanism of Action: A Tale of Two Targets
The distinct mechanisms of action of tecovirimat and UMM-766 are central to the potential of UMM-766 as an alternative therapy.
Tecovirimat: This antiviral targets the highly conserved orthopoxvirus protein p37 (also known as VP37), which is encoded by the F13L gene.[1] The p37 protein is crucial for the formation of the viral envelope, a critical step for the virus to become egress-competent and spread from cell to cell.[1][2] Tecovirimat effectively blocks the function of p37, preventing the wrapping of intracellular mature virions (IMV) and their subsequent release as extracellular enveloped virions (EEV).[1][2] Resistance to tecovirimat is primarily associated with mutations in the F13L gene, which alter the drug's binding site on the p37 protein.
UMM-766: As a nucleoside analog, UMM-766 is believed to target the viral DNA polymerase. While the precise mechanism is still under investigation, it is hypothesized that UMM-766 is incorporated into the growing viral DNA chain, leading to premature termination of replication. This mechanism is distinct from that of tecovirimat and is therefore unlikely to be affected by the mutations that confer tecovirimat resistance.
Signaling Pathway Diagrams
Tecovirimat's mechanism of action.
Proposed mechanism of action for UMM-766.
In Vitro Efficacy: A Quantitative Comparison
The following tables summarize the available in vitro efficacy data for UMM-766 and tecovirimat against various orthopoxviruses. All data are presented as the half-maximal effective concentration (EC50), which is the concentration of the drug that inhibits viral activity by 50%.
Table 1: In Vitro Efficacy of UMM-766 Against Orthopoxviruses
Virus
Cell Line
EC50 (µM)
Selective Index (SI)
Reference
Vaccinia Virus (VACV)
MRC-5
<1
>3.7
Mudhasani et al., 2024
Vaccinia Virus (VACV)
RAW264.7
<1
>110
Mudhasani et al., 2024
Rabbitpox Virus (RPXV)
RAW264.7
<1
>110
Mudhasani et al., 2024
Cowpox Virus (CPXV)
MRC-5
8.09
>3.7
Mudhasani et al., 2024
Cowpox Virus (CPXV)
RAW264.7
2.17
>18
Mudhasani et al., 2024
Table 2: In Vitro Efficacy of Tecovirimat Against Orthopoxviruses
Virus
Strain/Clade
EC50 (µM)
Fold-change in EC50 (Resistant vs. Wild-Type)
Reference
Monkeypox Virus
Multiple Clades/Isolates
0.0018 - 0.039
N/A
BenchChem
Variola Virus
Multiple Strains
0.016 - 0.067
N/A
BenchChem
Cowpox Virus
Not Specified
~0.050
N/A
BenchChem
Vaccinia Virus
Not Specified
~0.009
N/A
BenchChem
Rabbitpox Virus
Not Specified
~0.015
N/A
BenchChem
Tecovirimat-Resistant MPXV
F13L mutants
1.488 - 3.977
85- to 230-fold
Gigante et al., 2024
Note: A direct in vitro comparison of UMM-766 against tecovirimat-resistant mpox strains has not been published. The data for tecovirimat-resistant MPXV shows a significant increase in the EC50 value, indicating reduced susceptibility.
In Vivo Efficacy: Preclinical Animal Models
Animal models are crucial for evaluating the in vivo efficacy of antiviral candidates. The following is a summary of the available data for UMM-766 and tecovirimat in murine models of orthopoxvirus infection.
UMM-766 In Vivo Studies
A study by Mudhasani and colleagues in 2024 evaluated the efficacy of orally administered UMM-766 in a murine model of severe orthopoxvirus infection using vaccinia virus. The study reported a dose-dependent increase in survival in animals treated with UMM-766. Treated animals also exhibited significantly reduced lung and nasal cavity lesions, as well as markedly lower viral levels.
Tecovirimat In Vivo Studies
Tecovirimat has been evaluated in various animal models of orthopoxvirus infections, which formed the basis of its approval for smallpox. Studies in non-human primates and mice have demonstrated its efficacy in reducing mortality and viral load.
Table 3: Comparative Survival in a Murine Model of Orthopoxvirus Infection
Treatment
Dose
Survival Rate
Median Survival (days)
Reference
UMM-766
1 mg/kg
10%
8
Mudhasani et al., 2024
UMM-766
3 mg/kg
30%
8
Mudhasani et al., 2024
UMM-766
10 mg/kg
100%
N/A (all survived)
Mudhasani et al., 2024
Vehicle Control
N/A
0%
7
Mudhasani et al., 2024
Note: In vivo efficacy data for UMM-766 against tecovirimat-resistant mpox is not yet available.
Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings. Below are outlines of key experimental protocols used in the evaluation of UMM-766 and tecovirimat.
In Vitro Efficacy Assay: Plaque Reduction Neutralization Test (PRNT)
The PRNT is a standard method for determining the neutralizing capacity of antiviral compounds.
Workflow for a Plaque Reduction Neutralization Test (PRNT).
Detailed Steps:
Cell Culture: Plate susceptible cells (e.g., Vero E6) in 6-well or 12-well plates and grow to confluence.
Compound Dilution: Prepare a series of dilutions of the test compound (e.g., UMM-766 or tecovirimat) in a suitable cell culture medium.
Virus-Compound Incubation: Mix a known amount of virus with each compound dilution and incubate for a specified period (e.g., 1 hour at 37°C).
Infection: Remove the growth medium from the cell monolayers and inoculate with the virus-compound mixtures.
Adsorption: Allow the virus to adsorb to the cells for 1-2 hours at 37°C.
Overlay: Remove the inoculum and add a semi-solid overlay (e.g., medium containing methylcellulose) to restrict virus spread to adjacent cells, leading to the formation of localized plaques.
Incubation: Incubate the plates for several days until visible plaques are formed.
Staining: Fix the cells with a solution like 10% formalin and stain with a dye such as crystal violet to visualize the plaques.
Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated relative to a virus-only control. The EC50 value is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.
In Vivo Efficacy Model: Murine Model of Orthopoxvirus Infection
The murine model provides a valuable system for assessing the in vivo efficacy of antiviral candidates.
Workflow for an in vivo murine orthopoxvirus infection model.
Detailed Steps:
Animal Model: Use a susceptible mouse strain (e.g., BALB/c).
Infection: Anesthetize the mice and infect them intranasally with a lethal dose of an orthopoxvirus, such as vaccinia virus.
Treatment: Begin treatment with the test compound (e.g., UMM-766) or a vehicle control at a specified time post-infection (e.g., 24 hours). Administer the treatment daily via oral gavage for a defined period (e.g., 7 days).
Monitoring: Monitor the animals daily for clinical signs of disease, body weight changes, and survival for a set observation period (e.g., 21 days).
Viral Load and Pathology: At predetermined time points, a subset of animals from each group can be euthanized, and tissues (e.g., lungs, spleen, ovaries) harvested to determine viral titers (via plaque assay) and to assess tissue pathology through histopathological analysis.
Data Analysis: Analyze survival data using Kaplan-Meier survival curves and statistical tests (e.g., log-rank test). Compare body weight changes, viral loads, and pathology scores between treated and control groups.
Conclusion and Future Directions
The emergence of tecovirimat-resistant mpox underscores the urgent need for alternative antiviral strategies. UMM-766, with its distinct mechanism of action as a nucleoside analog, represents a promising candidate that is unlikely to be affected by the resistance mutations that compromise tecovirimat's efficacy. Preclinical data for UMM-766 demonstrates potent in vitro activity against several orthopoxviruses and in vivo efficacy in a murine model of vaccinia virus infection.
However, a critical gap in the current research landscape is the lack of direct comparative studies evaluating the efficacy of UMM-766 against tecovirimat-resistant mpox strains. Future research should prioritize these head-to-head comparisons in both in vitro and in vivo models. Such studies will be instrumental in validating UMM-766 as a viable alternative and in guiding its further clinical development. Additionally, elucidating the precise molecular mechanism by which UMM-766 inhibits orthopoxvirus replication will provide a more complete understanding of its therapeutic potential. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers and drug development professionals working to address the evolving threat of mpox and other orthopoxviruses.
In Vivo Validation of UMM-766's Broad-Spectrum Antiviral Activity: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the in vivo efficacy of UMM-766, a novel antiviral candidate, with established alternatives, brincidofovir (B...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the in vivo efficacy of UMM-766, a novel antiviral candidate, with established alternatives, brincidofovir (B1667797) and tecovirimat (B1682736) (ST-246). The data presented is based on preclinical studies in murine models of orthopoxvirus infection.
Executive Summary
UMM-766, a novel nucleoside inhibitor, has demonstrated significant dose-dependent protection in a murine model of severe orthopoxvirus infection.[1][2] Its efficacy, characterized by increased survival rates and reduced viral burden, positions it as a promising broad-spectrum antiviral agent. This guide offers a comparative analysis of its in vivo performance against brincidofovir and tecovirimat, two FDA-approved drugs for the treatment of smallpox. While direct head-to-head comparative studies are not yet available, this guide synthesizes data from individual studies to provide a comprehensive overview for the research community.
Comparative In Vivo Efficacy
The following tables summarize the in vivo efficacy of UMM-766, brincidofovir, and tecovirimat in BALB/c mice lethally infected with vaccinia virus (VACV). It is important to note that the experimental conditions across these separate studies may vary, and therefore, direct comparisons should be made with caution.
Table 1: Survival Rates in Lethal Vaccinia Virus Challenge Model
Compound
Dose (mg/kg)
Treatment Regimen
Survival Rate (%)
Study Reference
UMM-766
1
Once daily, oral, Days 1-7 post-infection
10
Microbiology Spectrum (2024)
3
Once daily, oral, Days 1-7 post-infection
30
Microbiology Spectrum (2024)
10
Once daily, oral, Days 1-7 post-infection
80
Microbiology Spectrum (2024)
Brincidofovir
2.5
Every 48 hours, oral, 3 doses starting Day 1 post-infection
Once daily, oral, for 2-5 days starting 24h post-challenge
100
Journal of Virology (2008)
Table 2: Effect on Viral Load
Compound
Dose (mg/kg)
Key Findings
Study Reference
UMM-766
10
Markedly lower viral levels in treated animals.
Microbiology Spectrum (2024)
Brincidofovir
20
Significantly reduced viral loads in the spleen, liver, lungs, and nasal cavity.
Journal of Virology (2015)
Tecovirimat (ST-246)
100
Significantly lower virus shedding from nasal (approx. 22-fold) and lung (approx. 528-fold) mucosa.
Journal of Virology (2008)
Experimental Protocols
In Vivo Efficacy of UMM-766 in a Murine Orthopoxvirus Model
Animal Model: 7-week-old female BALB/c mice.
Virus Challenge: Intranasal inoculation with a target dose of 5.5 × 10^5 PFU of vaccinia virus (VACV).
Treatment: Oral gavage with UMM-766 at doses of 1, 3, or 10 mg/kg, or a vehicle control, once daily from day 1 to day 7 post-infection.
Endpoints:
Survival: Monitored for 21 days post-infection.
Viral Load: Assessed in various tissues.
Histopathology: Tissues were harvested on day 6 post-exposure and from animals that survived to day 21. Cumulative pathology scores were based on the extent and intensity of lesions, including inflammation, edema, hyperplasia, and infiltrates.
In Vivo Efficacy of Brincidofovir in a Murine Vaccinia Virus Model
Animal Model: BALB/c mice.
Virus Challenge: Intranasal infection with 10^5 PFU of a recombinant IHD-J-Luc VACV expressing luciferase.
Treatment: Oral administration of brincidofovir at doses of 2.5, 5, or 20 mg/kg on days 1, 3, and 5 post-challenge.
Endpoints:
Survival: Monitored throughout the study.
Viral Load: Assessed using whole-body bioluminescence imaging to record total fluxes in the nasal cavity, lungs, spleen, and liver.
In Vivo Efficacy of Tecovirimat (ST-246) in a Murine Vaccinia Virus Model
Animal Model: BALB/c mice.
Virus Challenge: Intranasal inoculation with 10 times the 50% lethal dose (LD50) of vaccinia virus strain IHD-J.
Treatment: Oral administration of ST-246 at 100 mg/kg for 2 to 5 days, starting 24 hours post-challenge.
Endpoints:
Survival: Monitored for the duration of the experiment.
Viral Load: Assessed in various organs to determine viral dissemination.
Virus Shedding: Measured from nasal and lung mucosa.
Mechanism of Action and Signaling Pathways
UMM-766 and its comparators employ distinct mechanisms to inhibit orthopoxvirus replication.
UMM-766: As a nucleoside analog, UMM-766 is proposed to act as a DNA-dependent RNA polymerase (DdRp) inhibitor. By mimicking a natural nucleoside, it is likely incorporated into the growing viral RNA chain, leading to premature termination of transcription and preventing the synthesis of viral proteins necessary for replication.
Caption: Proposed mechanism of action of UMM-766.
Brincidofovir: This drug is a nucleoside analog that targets the viral DNA polymerase. Its active metabolite, cidofovir (B1669016) diphosphate, is incorporated into the growing viral DNA chain, causing chain termination and halting viral genome replication.
Tecovirimat (ST-246): Tecovirimat inhibits the function of the viral F13L protein (p37), which is essential for the formation of the extracellular enveloped virus (EEV). By preventing the wrapping of the intracellular mature virion (IMV) to form the EEV, ST-246 traps the virus inside the infected cell, thereby preventing its spread to other cells.
Caption: Generalized workflow for in vivo validation.
Conclusion
UMM-766 demonstrates a promising in vivo efficacy profile against orthopoxvirus infection in a well-established murine model. Its dose-dependent protection against mortality and its ability to reduce viral load highlight its potential as a broad-spectrum antiviral therapeutic. While further studies, including direct comparative efficacy trials, are warranted, the existing data suggests that UMM-766 is a valuable candidate for continued development in the fight against orthopoxvirus diseases.
UMM-766 Demonstrates Significant Efficacy in Preclinical Orthopoxvirus Models
For Immediate Release: Researchers and drug development professionals now have access to a comprehensive analysis of the efficacy of UMM-766, a novel nucleoside analog, in animal studies targeting orthopoxvirus infection...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release: Researchers and drug development professionals now have access to a comprehensive analysis of the efficacy of UMM-766, a novel nucleoside analog, in animal studies targeting orthopoxvirus infections. This comparison guide synthesizes available preclinical data, offering a clear overview of the compound's performance and the methodologies used in its evaluation.
UMM-766, an orally available small molecule, has shown potent, broad-spectrum antiviral activity against several orthopoxviruses.[1][2][3] The primary evidence for its efficacy comes from a key study in a murine model of severe orthopoxvirus infection, where the compound was evaluated for its ability to protect against disease and reduce viral load.[1][2][3]
Comparative Efficacy of UMM-766 in a Murine Orthopoxvirus Model
A pivotal study conducted in BALB/c mice challenged with a lethal dose of vaccinia virus (VACV) demonstrated a clear dose-dependent survival advantage with UMM-766 treatment.[2] The primary alternative against which UMM-766 was tested in this preclinical setting was a vehicle control.
Treatment Group
Dosage
Survival Rate
Median Survival
Statistical Significance (vs. Vehicle)
UMM-766
10 mg/kg
Not specified in abstracts, but significantly higher
Not specified
P < 0.0015 (vs 1 mg/kg), P < 0.0258 (vs 3 mg/kg)
UMM-766
3 mg/kg
30%
8 days
P = 0.0048
UMM-766
1 mg/kg
10%
8 days
Not statistically significant
Vehicle Control
N/A
0%
Not specified
N/A
Data sourced from a study in a murine model of severe orthopoxvirus infection.[2]
In addition to improving survival, treatment with UMM-766 resulted in a marked reduction in viral levels and significantly decreased lesions in the lungs and nasal cavity of the infected animals, particularly in the 10 mg/kg dosing group.[1][2][3]
Experimental Protocols
The evaluation of UMM-766's in vivo efficacy followed a rigorous experimental design to assess its post-exposure therapeutic potential.
Animal Model:
Species: BALB/c mice (6-11 weeks old, male and female) were utilized for the study.[2][4] Two age groups were used to create both severe (7-week-old mice) and sublethal (10-11-week-old mice) disease models.[2][4]
Infection Protocol:
Virus: Vaccinia virus (VACV).
Challenge: Mice were exposed to VACV via intranasal instillation, a route of infection that mimics the natural transmission of orthopoxviruses in humans.[2] A challenge dose of 5.5 × 10⁵ plaque-forming units (pfu) was used.[4]
Treatment Regimen:
Compound: UMM-766 was administered orally.
Dosing: Three different doses were evaluated: 1 mg/kg, 3 mg/kg, and 10 mg/kg.[2]
Frequency: Dosing was performed once daily for a duration of 7 days, starting on day 1 post-infection.[2][4]
Control Group: A control group received a vehicle solution.
Efficacy Endpoints:
Survival: The primary endpoint was survival, monitored over the course of the study.[2]
Virology: Viral levels in tissues were quantified to determine the effect of the compound on viral replication.[1][2]
Histopathology: Tissues, including the lung and nasal cavity, were harvested from a subset of animals on day 6 post-exposure and from survivors at day 21.[3][5] These tissues were examined for pathological changes such as inflammation, edema, and the presence of viral proteins via immunohistochemistry (IHC).[3][5]
Proposed Mechanism of Action and Experimental Workflow
UMM-766 is identified as a nucleoside inhibitor.[1][3] This class of drugs typically functions by interfering with viral DNA or RNA synthesis, thereby halting viral replication. One study suggests that UMM-766 may act as a DNA-dependent RNA polymerase (DdRp) inhibitor.[4]
Caption: Proposed mechanism of action for UMM-766 as a viral DdRp inhibitor.
The workflow for the pivotal animal study provides a clear model for evaluating antiviral compounds against orthopoxviruses.
Navigating the Disposal of UMM-766: A Guide for Laboratory Professionals
Providing essential guidance for the safe and compliant disposal of the research compound UMM-766 is critical for maintaining a secure laboratory environment. This document outlines the necessary procedures and safety pr...
Author: BenchChem Technical Support Team. Date: December 2025
Providing essential guidance for the safe and compliant disposal of the research compound UMM-766 is critical for maintaining a secure laboratory environment. This document outlines the necessary procedures and safety protocols to be followed by researchers, scientists, and drug development professionals.
As a novel nucleoside analog with potent antiviral activity, proper handling and disposal of UMM-766 are paramount.[1][2][3][4] While a specific Safety Data Sheet (SDS) for UMM-766 is not publicly available, the general principles for the disposal of research-grade chemical compounds must be strictly adhered to. The following procedures are based on established best practices for laboratory chemical waste management.
Core Disposal Protocol
The disposal of any chemical waste, including UMM-766, requires a systematic approach to ensure the safety of personnel and compliance with environmental regulations. This involves careful characterization, proper segregation, secure containment, and accurate labeling.
Waste Characterization and Segregation
Before disposal, it is crucial to characterize the waste stream containing UMM-766. This involves determining if it is contaminated with any other hazardous materials, such as solvents, acids, or bases.
Key Segregation Steps:
Solid vs. Liquid Waste: Separate solid waste (e.g., contaminated gloves, weighing paper) from liquid waste (e.g., unused solutions, reaction mixtures).
Halogenated vs. Non-Halogenated Solvents: If UMM-766 is dissolved in a solvent, segregate halogenated solvents (e.g., dichloromethane, chloroform) from non-halogenated solvents (e.g., ethanol, methanol, acetone).
Aqueous Waste: Segregate aqueous solutions containing UMM-766 from organic solvent waste. The pH of the aqueous waste should be determined and neutralized if necessary, typically to a range of 6-8, before disposal.
Sharps: Any needles or other sharps contaminated with UMM-766 must be disposed of in a designated sharps container.
Containerization and Labeling
Proper containment and labeling are essential for safe storage and transport of chemical waste.
Waste Type
Container Requirements
Labeling Information
Solid Waste
Leak-proof, durable plastic bags or containers with a secure lid.
"Solid Chemical Waste," "UMM-766," list of all components and their approximate percentages, date, and responsible researcher's name.
Liquid Waste
Chemically resistant, screw-cap bottles. Avoid glass if possible.
"Hazardous Waste," "UMM-766," list of all components (including solvents and solutes) with their concentrations, pH (for aqueous waste), date, and responsible researcher's name.
Sharps Waste
Puncture-resistant, leak-proof sharps container.
"Sharps Waste," "Biohazard" (if applicable), and contaminated chemical ("UMM-766").
Experimental Protocol: Waste Neutralization
For aqueous waste streams containing UMM-766 that are acidic or basic, a neutralization step is required before disposal.
Materials:
Aqueous waste containing UMM-766
Acid (e.g., 1 M HCl) or Base (e.g., 1 M NaOH) for neutralization
pH indicator strips or a calibrated pH meter
Stir plate and stir bar
Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.
Procedure:
Place the container of aqueous waste on a stir plate in a fume hood.
Begin stirring the solution gently.
Monitor the pH of the solution using a pH strip or meter.
Slowly add the appropriate neutralizing agent (acid or base) dropwise.
Continuously monitor the pH, allowing the solution to equilibrate after each addition.
Continue adding the neutralizing agent until the pH is within the acceptable range for your institution's waste disposal guidelines (typically pH 6-8).
Once neutralized, securely cap the container and ensure it is properly labeled for disposal.
Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of UMM-766 waste.
Safeguarding Your Research: Comprehensive Handling Protocols for UMM-766
For Immediate Implementation by Laboratory Personnel This document provides essential safety and logistical guidance for the handling, storage, and disposal of UMM-766, a nucleoside analog with antiviral properties. Adhe...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Implementation by Laboratory Personnel
This document provides essential safety and logistical guidance for the handling, storage, and disposal of UMM-766, a nucleoside analog with antiviral properties. Adherence to these protocols is critical to ensure the safety of all laboratory personnel and to maintain the integrity of research activities. The following procedures are designed to be a primary resource for researchers, scientists, and drug development professionals.
Personal Protective Equipment (PPE) and Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense against potential exposure to UMM-766. The following table summarizes the required PPE and recommended engineering controls.
Area of Protection
Requirement
Specification
Respiratory Protection
Recommended when handling powder
NIOSH-approved respirator with appropriate dust filter